Isophorone-d5

• CAS: 1262769-87-8

Core Science & Biosynthesis

Isophorone-d5: A Technical Guide to Physical Characteristics and Stability

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical characteristics of Isophorone-d5, a deuterated analog of isophorone (B1672270). Isophorone-d5 is primarily utilized as an internal standard in analytical methodologies, particularly in mass spectrometry-based assays, for the quantification of isophorone in various matrices. This document consolidates available data on its physical properties, solubility, and stability, offering a valuable resource for researchers and professionals in drug development and analytical science. The information presented is largely based on the properties of its non-deuterated counterpart, isophorone, as specific experimental data for the deuterated species is limited. Standardized experimental protocols for determining key physical parameters are also detailed.

Introduction

Isophorone (3,5,5-trimethyl-2-cyclohexen-1-one) is an α,β-unsaturated cyclic ketone used as a solvent in various industrial applications, including printing inks, paints, and adhesives, and as a precursor in chemical synthesis.[1] Isophorone-d5 is a stable isotope-labeled form of isophorone where five hydrogen atoms have been replaced by deuterium. This isotopic substitution renders the molecule heavier, allowing it to be distinguished from the endogenous compound by mass-sensitive analytical instruments. This property is crucial for its application as an internal standard in quantitative analysis, as it co-elutes with the analyte of interest and experiences similar ionization and fragmentation, thereby correcting for matrix effects and variations in sample processing. Understanding the physical characteristics and stability of Isophorone-d5 is paramount for its proper handling, storage, and application in sensitive analytical methods.

Physical and Chemical Properties

The physical and chemical properties of Isophorone-d5 are expected to be very similar to those of unlabeled isophorone, with minor differences in molecular weight and density due to the presence of deuterium. The available data for both compounds are summarized in the tables below for ease of comparison.

Table 1: General Properties of Isophorone-d5 and Isophorone

Property	Isophorone-d5	Isophorone	Reference(s)
Synonyms	3,5,5-Trimethyl-2-cyclohexen-1-one-2,4,4,d5	3,5,5-Trimethyl-2-cyclohexen-1-one; Isoacetophorone	[2]
CAS Number	1262769-87-8	78-59-1	[2]
Molecular Formula	C₉H₉D₅O	C₉H₁₄O	[1][2]
Molecular Weight	143.24 g/mol	138.21 g/mol	[1][2]
Appearance	Clear, colorless to pale yellow liquid	Clear, colorless to pale yellow liquid	[1][3]
Odor	Peppermint or camphor-like	Peppermint or camphor-like	[1][3]

Table 2: Physical Characteristics of Isophorone-d5 and Isophorone

Property	Isophorone-d5	Isophorone	Reference(s)
Boiling Point	213-214 °C (lit.)	213-215.3 °C	[1][2]
Melting Point	-8 °C (lit.)	-8.1 °C	[1][2]
Density	0.956 g/mL at 25 °C	0.921-0.923 g/mL at 20-25 °C	[2]
Refractive Index (n²⁰/D)	Not available	1.476	[2]
Vapor Pressure	Not available	0.2 mmHg at 20 °C	[2]
Flash Point	Not available	84 °C (closed cup)	[1]
Auto-ignition Temp.	Not available	460 °C

Solubility

Table 3: Solubility of Isophorone

Solvent	Solubility	Reference(s)
Water	1.2 g/100 mL at 25 °C	[1][5][6]
Ethanol	Miscible	[7]
Ether	Soluble	[7]
Acetone	Soluble	[7]
Benzene	Soluble	[4]
Dimethyl Sulfoxide (DMSO)	≥ 2.5 mg/mL	[8]
Methanol	Miscible with most organic solvents	[4]
Acetonitrile	Miscible with most organic solvents	[4]

Stability and Storage

Chemical Stability

Isophorone is generally stable under recommended storage conditions.[2] However, it is susceptible to degradation under certain conditions:

• Peroxide Formation: Like many ketones, isophorone can form explosive peroxides upon prolonged exposure to air.[3]

• Photodimerization: When exposed to light, particularly sunlight, isophorone in aqueous solutions can undergo photodimerization.[1]

• Incompatibilities: It is incompatible with strong oxidizing agents, strong bases, and strong acids.[2]

Recommended Storage

To ensure the integrity of Isophorone-d5, the following storage conditions are recommended:

• Temperature: Store at room temperature or as recommended by the supplier (some suggest storage at -20°C for long-term stability).[8]

• Light: Protect from light.[3]

• Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent peroxide formation.

• Container: Keep the container tightly closed and in a dry, well-ventilated place.

Experimental Protocols

Detailed experimental protocols for the determination of the physical characteristics of Isophorone-d5 are not specifically published. However, standardized methods from organizations such as ASTM International are widely accepted for these measurements.

Determination of Boiling Point

The boiling point of a liquid organic compound like Isophorone-d5 can be determined using a method analogous to ASTM D1078, "Standard Test Method for Distillation Range of Volatile Organic Liquids."

Methodology:

• A specified volume of the sample is placed in a distillation flask.

• The flask is heated, and the vapor is passed through a condenser.

• The temperature at which the first drop of condensate falls from the condenser is recorded as the initial boiling point.

• The temperature is continuously monitored as the distillation proceeds.

• The boiling range is determined by the temperatures at which specified volumes of the sample have distilled.

Determination of Density

The density of Isophorone-d5 can be accurately measured following a procedure based on ASTM D4052, "Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter."

Methodology:

• A small volume of the liquid sample is introduced into an oscillating U-tube.

• The U-tube is maintained at a constant, specified temperature (e.g., 25 °C).

• The instrument measures the oscillation frequency of the U-tube containing the sample.

• The change in the oscillation frequency, caused by the mass of the sample in the tube, is used to calculate the density of the liquid based on prior calibration with fluids of known density.

Visualizations

As Isophorone-d5 is an analytical standard, it is not involved in biological signaling pathways. The following diagrams illustrate the logical relationships of its physical properties and stability considerations.

Caption: Relationship between Isophorone-d5 and its key physical properties.

Caption: Factors influencing the stability and degradation of Isophorone-d5.

Conclusion

Isophorone-d5 is a critical tool in analytical chemistry, and a thorough understanding of its physical properties and stability is essential for its effective use. This guide summarizes the key physical characteristics, drawing parallels from its well-characterized non-deuterated analog. While specific quantitative data for Isophorone-d5 in some areas, such as solubility in various organic solvents and degradation kinetics, are limited, the information provided herein, including standard experimental protocols, offers a solid foundation for its handling, storage, and application in a research and development setting. Adherence to recommended storage conditions is crucial to maintain the integrity and purity of this important analytical standard.

References

• 1. Isophorone - Wikipedia [en.wikipedia.org]
• 2. cnluxichemical.com [cnluxichemical.com]
• 3. Isophorone's Physical And Chemical Properties - News [bofanchem.com]
• 4. ISOPHORONE Manufacturer, Supplier, Exporter [somu-group.com]
• 5. ICSC 0169 - ISOPHORONE [inchem.org]
• 6. Liquid Isophorone - Industrial Grade Chemical at Attractive Price, Kolkata Supplier [finechemicalssolvents.com]
• 7. Isophorone | C9H14O | CID 6544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]

Synthesis and Isotopic Labeling of Isophorone-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic labeling of Isophorone-d5. Isophorone (B1672270), an α,β-unsaturated cyclic ketone, is a valuable building block in organic synthesis, and its deuterated analogue serves as an important tool in mechanistic studies, metabolic profiling, and as an internal standard in quantitative analysis. This document details the synthetic route, experimental protocols, and analytical characterization of Isophorone-d5, with a focus on providing practical information for researchers in academia and industry.

Introduction to Isophorone and Isotopic Labeling

Isophorone (3,5,5-trimethyl-2-cyclohexen-1-one) is a versatile organic compound produced on a large scale through the self-condensation of acetone (B3395972).[1] Its applications range from a high-boiling point solvent to a precursor for various polymers and fine chemicals.[1] Isotopic labeling, the selective replacement of an atom with its isotope, is a powerful technique used to track the fate of molecules in chemical and biological systems.[2] Deuterium (B1214612) (²H or D), a stable isotope of hydrogen, is frequently used for this purpose due to its distinct mass and nuclear magnetic resonance properties.

The synthesis of Isophorone-d5 involves the use of deuterated acetone as a starting material in the well-established base-catalyzed aldol (B89426) condensation reaction. Mechanistic studies have utilized deuterated acetone to elucidate the reaction pathway of isophorone formation.[3][4] The specific isotopologue, Isophorone-2,4,4,6,6-d5, indicates the precise location of the five deuterium atoms on the isophorone backbone.

Synthetic Pathway and Mechanism

The synthesis of isophorone from acetone proceeds through a series of base-catalyzed aldol condensations and dehydration reactions. The generally accepted mechanism involves three main steps:[3]

• Aldol condensation of two acetone molecules: This step forms diacetone alcohol, which then dehydrates to yield mesityl oxide.

• Michael addition: A third acetone molecule adds to mesityl oxide via a Michael reaction to form 4,4-dimethylheptane-2,6-dione.

• Intramolecular aldol condensation and dehydration: The intermediate undergoes an intramolecular aldol condensation followed by dehydration to form the cyclic α,β-unsaturated ketone, isophorone.

When acetone-d6 (B32918) is used as the starting material, the deuterium atoms are incorporated into the isophorone structure. The resulting Isophorone-2,4,4,6,6-d5 isotopologue is a consequence of the reaction mechanism, where the α-protons (or deuterons) of acetone are involved in the enolate formation and subsequent C-C bond formations.

Logical Flow of Isophorone-d5 Synthesis

Caption: Synthetic pathway from Acetone-d6 to Isophorone-d5.

Experimental Protocols

Synthesis of Isophorone-d5 from Acetone-d6

This procedure is adapted from the general liquid-phase synthesis of isophorone.[3]

Materials:

• Acetone-d6 (isotopic purity ≥ 99 atom % D)

• Potassium hydroxide (B78521) (KOH)

• Deionized water

• Diethyl ether (anhydrous)

• Magnesium sulfate (B86663) (anhydrous)

• Argon or Nitrogen gas (for inert atmosphere)

Equipment:

• High-pressure reactor or autoclave

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reactor Setup: A high-pressure reactor is charged with acetone-d6 and a freshly prepared aqueous solution of potassium hydroxide (e.g., 1-5 wt%). The reactor is sealed and purged with an inert gas.

• Reaction: The mixture is heated to a temperature in the range of 150-250 °C with vigorous stirring. The reaction is maintained at a pressure of approximately 3.5 MPa. The reaction time can vary from 1 to 8 hours.

• Work-up: After cooling the reactor to room temperature, the reaction mixture is transferred to a separatory funnel. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure using a rotary evaporator. The crude Isophorone-d5 is then purified by fractional distillation under reduced pressure to yield the final product.[5]

Characterization and Isotopic Purity Determination

The successful synthesis and isotopic enrichment of Isophorone-d5 must be confirmed through rigorous analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The ¹H NMR spectrum is used to determine the degree of deuteration by comparing the integrals of the remaining proton signals to those of a non-deuterated standard. For Isophorone-d5, the signals corresponding to the protons at positions 2, 4, and 6 should be significantly diminished or absent.

• ²H NMR: The ²H NMR spectrum will show signals corresponding to the positions of deuterium incorporation, confirming the isotopic labeling pattern.

• ¹³C NMR: The ¹³C NMR spectrum will show characteristic shifts for the carbonyl and vinyl carbons, and the signals for deuterated carbons will appear as multiplets due to C-D coupling.

Mass Spectrometry (MS):

• High-resolution mass spectrometry (HRMS) is essential for determining the isotopic purity of the synthesized Isophorone-d5. The mass spectrum will show a distribution of isotopologues. The relative abundance of the M+5 peak (corresponding to the fully deuterated product) compared to lower mass isotopologues (M+4, M+3, etc.) is used to calculate the isotopic enrichment.[6]

Workflow for Isotopic Purity Assessment

Caption: Analytical workflow for the characterization of Isophorone-d5.

Quantitative Data

The following table summarizes the expected and reported data for Isophorone-d5. It is important to note that the yield and isotopic purity are highly dependent on the specific reaction conditions and the isotopic enrichment of the starting acetone-d6.

Parameter	Value	Reference
Molecular Formula	C₉H₉D₅O
Molecular Weight	143.24 g/mol
Boiling Point	213-214 °C (for non-deuterated)
Density	0.956 g/mL at 25 °C (for non-deuterated)
Isotopic Purity (typical)	≥ 97 atom % D
Chemical Purity (typical)	≥ 95%

Conclusion

The synthesis of Isophorone-d5 is a valuable process for obtaining a versatile isotopically labeled compound. The primary route involves the base-catalyzed self-condensation of acetone-d6. Careful control of reaction conditions and rigorous purification are essential for achieving high chemical and isotopic purity. The detailed characterization using NMR and mass spectrometry is crucial to confirm the structure and the degree of deuteration of the final product. This technical guide provides a foundational understanding for researchers to successfully synthesize and utilize Isophorone-d5 in their scientific endeavors.

References

• 1. US20130261343A1 - Method for producing isophorone - Google Patents [patents.google.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. US3041378A - Purification of isophorone - Google Patents [patents.google.com]
• 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Isophorone-d5 Standards: A Technical Guide to Commercial Availability, Purity, and Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial availability and purity of Isophorone-d5 analytical standards. It further details experimental protocols for its use as an internal standard in quantitative analysis, particularly in chromatographic techniques. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development and environmental analysis who require high-purity, well-characterized deuterated standards for their work.

Commercial Availability and Purity of Isophorone-d5

Isophorone-d5, a deuterated form of isophorone (B1672270), is a crucial internal standard for mass spectrometry-based analytical methods. Its use allows for accurate quantification by correcting for variations in sample preparation and instrument response. Several chemical suppliers offer Isophorone-d5, often under the synonym Isophorone-d8, with varying levels of isotopic and chemical purity. Below is a summary of commercially available Isophorone-d5 standards from prominent suppliers.

Supplier	Product Name	CAS Number	Isotopic Purity (atom % D)	Chemical Purity
Sigma-Aldrich	Isophorone-2,4,4,6,6-d5	1262769-87-8	97%	95% (CP)[1]
LGC Standards	Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3)	14397-59-2	98%	min 98%

Note: The nomenclature for deuterated isophorone can vary. "Isophorone-d5" typically refers to the deuteration at the 2,4,4,6,6 positions, while "Isophorone-d8" may indicate additional deuteration at the methyl group. Researchers should carefully check the certificate of analysis provided by the supplier to confirm the exact deuteration pattern and purity.

Synthesis of Isophorone-d5

The synthesis of Isophorone-d5 is not commonly detailed in standard laboratory manuals but can be achieved through the self-condensation of deuterated acetone (B3395972). The general industrial synthesis of isophorone involves the base-catalyzed aldol (B89426) condensation of acetone.[2] By substituting acetone with its deuterated counterpart, acetone-d6, a deuterated isophorone product can be obtained.

A plausible synthetic route involves the following conceptual steps:

• Base-Catalyzed Aldol Condensation: Acetone-d6 is treated with a base, such as potassium hydroxide (B78521) (KOH), to initiate an aldol condensation reaction. This process involves the formation of deuterated diacetone alcohol and mesityl oxide as intermediates.

• Cyclization: Further reaction of the deuterated intermediates leads to the formation of the six-membered ring of isophorone, with deuterium (B1214612) atoms incorporated at various positions.

• Purification: The crude product is then purified, typically by distillation, to isolate the Isophorone-d5 from unreacted starting materials and byproducts.

The precise control of reaction conditions, including temperature, pressure, and catalyst concentration, is critical to maximize the yield and purity of the desired deuterated isophorone isomer.

Experimental Protocols for Analytical Applications

Isophorone-d5 is primarily used as an internal standard for the quantification of isophorone in various matrices, including environmental and biological samples. The following protocols are based on established methods for isophorone analysis and incorporate the use of Isophorone-d5 as an internal standard.

General Workflow for Isophorone Analysis using Isophorone-d5 Internal Standard

The following diagram illustrates a typical workflow for the quantitative analysis of isophorone in an environmental sample using Isophorone-d5 as an internal standard, followed by GC-MS analysis.

Caption: Workflow for GC-MS analysis of isophorone with an internal standard.

Detailed Protocol for GC-MS Analysis of Isophorone in Water Samples

This protocol is adapted from the principles outlined in EPA Method 609 and general practices for using deuterated internal standards.[3]

1. Reagents and Standards:

• Isophorone analytical standard (high purity)

• Isophorone-d5 internal standard (IS) solution (e.g., 100 µg/mL in methanol)

• Methylene chloride (pesticide grade or equivalent)

• Methanol (B129727) (HPLC grade)

• Sodium sulfate (B86663) (anhydrous, analytical grade)

• Reagent water (organic-free)

2. Preparation of Calibration Standards:

• Prepare a stock solution of isophorone in methanol (e.g., 1000 µg/mL).

• Create a series of calibration standards by diluting the isophorone stock solution with methylene chloride to achieve concentrations ranging from, for example, 1 to 100 ng/µL.

• Spike each calibration standard with a constant known amount of the Isophorone-d5 internal standard solution.

3. Sample Preparation:

• Collect a 1-liter water sample in a clean glass container.

• Spike the water sample with a known amount of the Isophorone-d5 internal standard solution.

• Extract the sample with three successive portions of 60 mL of methylene chloride in a separatory funnel.

• Combine the methylene chloride extracts and dry them by passing through a column of anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish (K-D) apparatus or a gentle stream of nitrogen.

4. GC-MS Instrumental Conditions (Example):

• Gas Chromatograph: Equipped with a capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Injector: Splitless mode, 250°C.

• Oven Program: Initial temperature 50°C, hold for 2 min, ramp to 250°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Operated in Electron Ionization (EI) mode at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Isophorone: Monitor characteristic ions (e.g., m/z 82, 123, 138).

  • Isophorone-d5: Monitor characteristic ions (e.g., m/z 87, 128, 143).

5. Data Analysis and Quantification:

• Integrate the peak areas of the quantifier ions for both isophorone and Isophorone-d5.

• Calculate the response factor (RF) for each calibration standard using the following formula: RF = (Areaanalyte / AreaIS) * (ConcentrationIS / Concentrationanalyte)

• Generate a calibration curve by plotting the area ratio (Areaanalyte / AreaIS) against the concentration ratio (Concentrationanalyte / ConcentrationIS).

• Determine the concentration of isophorone in the sample extract by applying the response factor or using the calibration curve.

• Calculate the final concentration in the original water sample, accounting for the initial sample volume and the final extract volume.

Logical Relationships in Analytical Method Development

The development of a robust analytical method using an internal standard involves a series of logical steps and considerations to ensure accuracy and reliability. The following diagram illustrates these relationships.

Caption: Logical relationships in analytical method development.

This guide provides a foundational understanding of Isophorone-d5 standards for analytical and research purposes. For specific applications, further optimization of the described protocols may be necessary to meet the unique requirements of the sample matrix and analytical instrumentation. Always refer to the supplier's certificate of analysis for the most accurate information on the purity and isotopic enrichment of the standard.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on the Natural Occurrence and Environmental Background of Isophorone

Introduction

Isophorone (B1672270) (3,5,5-trimethyl-2-cyclohexen-1-one) is an α,β-unsaturated cyclic ketone recognized by its characteristic peppermint-like odor.[1] While it is synthesized on a large industrial scale for use as a high-boiling-point solvent and a precursor in chemical manufacturing, isophorone also occurs naturally in a variety of plants, foods, and even as an insect pheromone.[2][3][4][5] This guide provides a detailed overview of its natural sources, environmental background concentrations, and the methodologies used for its detection.

Natural Occurrence of Isophorone

Isophorone is a naturally occurring compound found in a diverse range of flora and fauna.[5] Its presence in nature is often attributed to the degradation of other organic molecules, such as carotenoids. The formation of isophorone and related compounds, known as norisoprenoids, can be influenced by environmental factors like sunlight, which can increase the degradation of carotenoids in plants.

1.1 Occurrence in Plants and Foods

Isophorone has been identified in numerous plant species and food products. It is a known constituent of cranberries (Vaccinium macrocarpon).[1][2][6] Other documented natural sources include:

• Plants: Saffron crocus (Crocus sativus), Mary's grass (Hierochloe odorata), and papaya (Carica papaya).[4][5]

• Grains and Legumes: Rice, wheat, and beans.[7]

• Processed Foods and Beverages: It has been detected in products such as white wine, Parmesan cheese, black tea, roasted beef, miso, soy sauce, and honey.[3][5][7] One study found that the total isophorone content in honey is significantly affected by its botanical origin.

1.2 Occurrence in Animals

In the animal kingdom, isophorone serves as a pheromone for several species of beetles. It has been identified as a pheromone in male specimens of Homalinotus depressus and female specimens of Ips typographus.[4] It is also found in the defensive secretions of certain grasshopper species.[5]

dot

Caption: Logical relationship of natural and anthropogenic sources of isophorone.

Industrial Synthesis

Industrially, isophorone is produced on a multi-thousand-ton scale through the self-condensation of acetone (B3395972).[1][3] The process is typically a base-catalyzed aldol (B89426) condensation performed in either a liquid or vapor phase.[8] Three molecules of acetone combine, forming intermediates such as diacetone alcohol and mesityl oxide, to ultimately yield isophorone.[3]

dot

Caption: Simplified workflow for the industrial synthesis of isophorone from acetone.

Environmental Background and Fate

The primary route of isophorone into the environment is through its manufacture and use as a solvent in products like inks, paints, lacquers, and adhesives.[6][9] Releases occur mainly to the atmosphere through evaporation and to water from industrial effluents.[10]

• Air: Once released into the atmosphere, isophorone degrades rapidly. Its atmospheric half-life is estimated to be less than 5 hours due to reactions with hydroxyl radicals.[9]

• Water: In water, isophorone can persist for several days to about a month before it is broken down by bacteria.[9] Volatilization and sorption to sediment are not considered significant removal mechanisms from water.[10]

• Soil: Limited data exists on the fate of isophorone in soil. It is expected to undergo microbial degradation.[10] Due to its water solubility, there is potential for it to filter into groundwater.[9]

dot

Caption: Environmental fate and transport pathways for isophorone.

3.1 Environmental Concentrations

Isophorone has been detected in various environmental media, often in proximity to industrial or waste sites. The following table summarizes reported concentration ranges.

Environmental Matrix	Concentration Range	Notes
Ambient Water	<0.6 - 100 ppb (µg/L)	Detected in surface waters.[10]
Drinking Water	0.02 - 9.5 ppb (µg/L)	Found in some municipal drinking water sourced from contaminated surface water.[10] Levels up to 10 ppb have been reported.[11]
Industrial Effluents	<5 - 1,380 ppb (µg/L)	Direct discharge from manufacturing and use facilities.[10]
Soil (Hazardous Sites)	0.16 - 6,500 ppm (mg/kg)	Primarily detected in soil at hazardous waste sites.[10]
Occupational Air	<0.47 - 25.7 ppm	Concentrations measured in facilities such as screen printing shops.[10]

Experimental Protocols for Detection

The standard method for the determination of isophorone in food and environmental samples involves gas chromatography coupled with mass spectrometry (GC/MS). While specific protocols vary by matrix and laboratory, the general workflow is consistent.

4.1 General Analytical Methodology

A common procedure for analyzing isophorone in food samples involves the following steps:

• Sample Preparation: A known quantity of the sample is homogenized. An internal standard, such as deuterium-labeled isophorone, is added to ensure quantitative accuracy.

• Extraction: Isophorone is extracted from the sample matrix. Steam distillation is a frequently used technique, followed by extraction of the distillate with an organic solvent like dichloromethane.[7]

• Cleanup: The resulting extract is passed through a cleanup column, typically packed with silica (B1680970) gel, to remove interfering compounds.[7]

• Analysis: The purified extract is concentrated and then injected into a GC/MS system for separation, identification, and quantification.[7]

4.2 Detection Limits

The reliability of environmental monitoring depends on the analytical method's sensitivity. Established detection limits for isophorone are:

Media	Detection Limit	Reference
Water	2.2 µg/L	EPA 1982, 1987a[12]
Soil/Sediment	330 µg/kg	EPA 1987a[12]
Air	2 mg/m³	NIOSH 1984[12]

dot

Caption: General analytical workflow for the determination of isophorone.

References

• 1. Isophorone - Wikipedia [en.wikipedia.org]
• 2. Isophorone | C9H14O | CID 6544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isophorone - High purity solvent from the manufacturer PENPET [penpet.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Isophorone [chemeurope.com]
• 7. researchgate.net [researchgate.net]
• 8. The Production of Isophorone | Semantic Scholar [semanticscholar.org]
• 9. stacks.cdc.gov [stacks.cdc.gov]
• 10. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Isophorone - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. govinfo.gov [govinfo.gov]
• 12. atsdr.cdc.gov [atsdr.cdc.gov]

An In-depth Technical Guide to the Safe Handling of Isophorone-d5

This guide provides comprehensive safety information and handling precautions for Isophorone-d5, targeted towards researchers, scientists, and professionals in drug development. Due to the limited availability of specific safety data for the deuterated compound, this document leverages information from the safety data sheets (SDS) and toxicological profiles of its non-deuterated analogue, Isophorone (CAS No. 78-59-1), as a primary reference. The toxicological properties of isotopically labeled compounds are generally considered to be comparable to their unlabeled counterparts.

Chemical and Physical Properties

Isophorone-d5 is a deuterated form of Isophorone, a cyclic ketone used as a solvent and chemical intermediate. The following table summarizes its key physical and chemical properties.

Property	Value	Reference
Chemical Name	3,5,5-Trimethyl-2-cyclohexen-1-one-2,4,4,6,6-d5	[1]
Synonyms	Isophorone-2,4,4,6,6-d5	[1]
CAS Number	1262769-87-8	[1]
Molecular Formula	C₉H₉D₅O	[1]
Molecular Weight	143.24 g/mol	[1]
Appearance	Colorless to light yellow liquid	[2][3]
Odor	Peppermint-like, pungent	[2][3]
Boiling Point	213-214 °C (lit.)	[1][4]
Melting Point	-8 °C (lit.)	[1][4]
Flash Point	96.0 °C (204.8 °F) - closed cup	[1][4]
Density	0.956 g/mL at 25 °C	[1][4]
Auto-ignition Temperature	460 °C (860 °F)	[3]
Vapor Pressure	0.1 mmHg at 20 °C	[3]
Lower Explosion Limit	0.8 %(V)	[3]
Upper Explosion Limit	3.8 %(V)	[3]
Storage Temperature	−20°C	[1][4]

Hazard Identification and GHS Classification

Isophorone-d5 is classified as a hazardous substance. The GHS classification is summarized below.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Acute Toxicity, Dermal	4	H312: Harmful in contact with skin
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Specific Target Organ Toxicity — Single Exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation
Carcinogenicity	2	H351: Suspected of causing cancer

Signal Word: Warning[1][4]

Hazard Pictograms:

• GHS07: Exclamation Mark

• GHS08: Health Hazard

Toxicological Data

The toxicological data for Isophorone are presented below. These values are expected to be similar for Isophorone-d5.

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	1500 - 3450 mg/kg	[5][6][7]
LD50	Mouse	Oral	2200 mg/kg	[5][6]
LD50	Rabbit	Dermal	1200 mg/kg	[5]
LC50	Rat	Inhalation	7 mg/L (4 h)	[7]
LC50	Rat	Inhalation	1238 ppm (4 h)	[8]

Health Effects:

• Inhalation: May cause respiratory irritation with symptoms such as coughing, sore throat, and shortness of breath.[2][9] High concentrations can lead to central nervous system depression.[2]

• Skin Contact: Harmful in contact with skin and causes skin irritation.[10][11]

• Eye Contact: Causes serious eye irritation, which may include redness, pain, and blurred vision.[9][10][11]

• Ingestion: Harmful if swallowed, causing gastrointestinal discomfort, nausea, and vomiting.[2] Aspiration may cause chemical pneumonitis.[2]

• Chronic Exposure: Suspected of causing cancer.[10][11] Prolonged exposure may affect the kidneys and lungs.[2]

Handling Precautions and Experimental Protocols

A systematic approach to handling Isophorone-d5 is crucial to minimize exposure and ensure a safe working environment.

• Work in a well-ventilated area, preferably under a chemical fume hood.[12]

• Use a closed system for transfers and handling whenever possible.[9][10]

• Ensure eyewash stations and safety showers are readily accessible.

• Eye/Face Protection: Wear chemical safety goggles with side shields or a face shield.[11][12]

• Skin Protection:

  • Wear chemically resistant gloves (e.g., nitrile rubber, neoprene).[11]

  • Wear a lab coat or other protective clothing to prevent skin contact.

• Respiratory Protection: If ventilation is inadequate or for high-concentration work, use a NIOSH-approved respirator with an organic vapor cartridge.[10]

The following diagram illustrates the logical workflow for safely handling Isophorone-d5.

Caption: Workflow for the safe handling of Isophorone-d5, from risk assessment to emergency response.

While specific experimental safety protocols for Isophorone-d5 are not available, standard toxicological testing methodologies would be followed. Below are generalized protocols that would be adapted for this substance.

Dermal Irritation Study (Rabbit Model - OECD Guideline 404):

• Animal Preparation: Use healthy young adult albino rabbits. Clip the fur from a small area on the back.

• Application: Apply 0.5 mL of Isophorone-d5 to a small gauze patch and apply it to the clipped skin. Secure with a semi-occlusive dressing.

• Exposure: After a 4-hour exposure period, remove the patch and any residual test substance.

• Observation: Observe and score for erythema and edema at 1, 24, 48, and 72 hours after patch removal.

• Classification: Classify the irritancy potential based on the observed scores.

Eye Irritation Study (Rabbit Model - OECD Guideline 405):

• Animal Preparation: Use healthy young adult albino rabbits.

• Application: Instill 0.1 mL of Isophorone-d5 into the conjunctival sac of one eye of each rabbit. The other eye serves as a control.

• Observation: Examine the eyes at 1, 24, 48, and 72 hours after instillation. Score for corneal opacity, iritis, and conjunctival redness and chemosis.

• Classification: Classify the irritancy potential based on the persistence and severity of the observed effects.

First-Aid Measures

Immediate medical attention is required in case of significant exposure.

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[11][13] If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration.[2] Seek medical attention.

• Skin Contact: Immediately remove contaminated clothing.[10] Wash the affected area with plenty of soap and water.[13] If skin irritation occurs, get medical advice.[13]

• Eye Contact: Rinse cautiously with water for several minutes.[13] Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes.[12] Get immediate medical attention.

• Ingestion: Rinse mouth.[2] Do NOT induce vomiting.[2][13] Call a poison center or doctor immediately.[13]

Fire-Fighting and Accidental Release Measures

• Fire-Fighting: Isophorone-d5 is a combustible liquid.[10][11] Use alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish a fire.[2] Vapors can form explosive mixtures with air at temperatures at or above the flashpoint.[10] Firefighters should wear self-contained breathing apparatus (SCBA).[10][12]

• Accidental Release:

  • Evacuate personnel from the area.[12]

  • Wear appropriate PPE, including respiratory protection.

  • Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it in a suitable container for disposal.[11]

  • Ventilate the area and wash the spill site after material pickup is complete.[11]

  • Prevent the spill from entering drains or waterways.[10][11]

Storage and Disposal

• Storage: Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[10][13] Keep the container tightly closed.[10][13] Store away from strong oxidizing agents, acids, and bases.[9][13]

• Disposal: Dispose of contents and container in accordance with all local, regional, national, and international regulations.[13] Do not dispose of it into the sewer system.[12]

Disclaimer: This document is intended as a guide and is based on the best available information, primarily from the non-deuterated analogue, Isophorone. It is not a substitute for a formal risk assessment. Users should consult the specific Safety Data Sheet (SDS) provided by the supplier for Isophorone-d5 and adhere to all institutional and regulatory safety guidelines.

References

• 1. Isophorone-2,4,4,6,6-d5 D 97atom , 95 CP 1262769-87-8 [sigmaaldrich.com]
• 2. cometchemical.com [cometchemical.com]
• 3. univarsolutions.com [univarsolutions.com]
• 4. Isophorone-2,4,4,6,6-d5 D 97atom , 95 CP 1262769-87-8 [sigmaaldrich.com]
• 5. HEALTH EFFECTS - Toxicological Profile for Isophorone - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. chemicalbook.com [chemicalbook.com]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. ICSC 0169 - ISOPHORONE [chemicalsafety.ilo.org]
• 10. aglayne.com [aglayne.com]
• 11. carlroth.com [carlroth.com]
• 12. fishersci.com [fishersci.com]
• 13. multimedia.3m.com [multimedia.3m.com]

Initial Spectroscopic Characterization of Isophorone-d5 by NMR: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth initial characterization of Isophorone-d5 using Nuclear Magnetic Resonance (NMR) spectroscopy. While empirical data for the deuterated species is presented, this report leverages the comprehensive spectral analysis of its non-deuterated analogue, Isophorone, to predict and interpret the corresponding spectra of Isophorone-d5. This approach provides a foundational understanding for researchers utilizing this isotopically labeled compound in various scientific applications, including drug metabolism studies and reaction mechanism elucidation.

Predicted NMR Data of Isophorone-d5

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for Isophorone-d5. The predictions are based on the confirmed assignments for Isophorone, with expected modifications due to deuterium (B1214612) substitution at the 2, 4, 4, 6, and 6 positions.

Note on Deuteration Effects: In ¹H NMR, signals corresponding to protons at the deuterated positions are expected to be absent. In ¹³C NMR, carbons directly bonded to deuterium will exhibit a triplet multiplicity (due to C-D coupling) and may show a slight upfield shift (isotope effect).

Table 1: Predicted ¹H NMR Data for Isophorone-d5

Solvent: Chloroform-d (CDCl₃), Reference: Tetramethylsilane (B1202638) (TMS) at 0.00 ppm.

Atom Position(s)	Predicted Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz
H at C-2	Absent (Deuterated)	-	-	-
H at C-4	Absent (Deuterated)	-	-	-
H at C-6	Absent (Deuterated)	-	-	-
Methyl H at C-3	~1.93	Singlet	3H	-
Methyl H at C-5 (axial)	~1.03	Singlet	3H	-
Methyl H at C-5 (equatorial)	~1.03	Singlet	3H	-
Olefinic H at C-1	~5.88	Singlet	1H	-

Table 2: Predicted ¹³C NMR Data for Isophorone-d5

Solvent: Chloroform-d (CDCl₃), Reference: CDCl₃ at 77.16 ppm.

Atom Position	Predicted Chemical Shift (δ) ppm	Multiplicity (in ¹³C DEPT)	Notes
C-1	~125.5	CH	Olefinic CH
C-2	~160.4	C	Olefinic C=O
C-3	~33.5	C	Quaternary
C-4	~45.2	CD₂	Isotope shift expected
C-5	~50.7	C	Quaternary
C-6	~24.5	CD₂	Isotope shift expected
C-7 (Methyl at C-3)	~28.3	CH₃
C-8 (Methyl at C-5)	~28.3	CH₃
C-9 (Methyl at C-5)	~199.9	CH₃

Experimental Protocols

The following section details the standard operating procedure for the acquisition of NMR spectra for Isophorone-d5.

Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of Isophorone-d5 for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent Addition: Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃). For quantitative analysis, a known amount of an internal standard such as tetramethylsilane (TMS) can be added.

• Transfer: Using a Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube.

• Homogenization: Gently vortex the NMR tube to ensure a homogeneous solution.

NMR Data Acquisition

• Instrumentation: A high-resolution NMR spectrometer (e.g., Bruker Avance III 500 MHz) is to be used.

• ¹H NMR Parameters:

  • Pulse Program: A standard 30-degree pulse (zg30) is recommended.

  • Spectral Width: Typically 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16, depending on the sample concentration.

  • Temperature: 298 K.

• ¹³C NMR Parameters:

  • Pulse Program: A standard proton-decoupled pulse program (e.g., zgpg30) is recommended.

  • Spectral Width: Typically 0-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more to achieve an adequate signal-to-noise ratio.

  • Temperature: 298 K.

Data Processing

• Fourier Transformation: Apply an exponential window function with a line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C spectra before Fourier transformation.

• Phasing and Baseline Correction: Manually phase the transformed spectra and apply an automatic baseline correction.

• Referencing: Calibrate the ¹H spectrum using the residual solvent peak of CDCl₃ (δ 7.26 ppm) or the TMS signal (δ 0.00 ppm). Reference the ¹³C spectrum to the central peak of the CDCl₃ multiplet (δ 77.16 ppm).

• Peak Picking and Integration: Identify all significant peaks and integrate the signals in the ¹H spectrum.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the characterization of Isophorone-d5 by NMR spectroscopy.

NMR Characterization Workflow for Isophorone-d5.

Conclusion

This guide provides a foundational spectroscopic characterization of Isophorone-d5 based on predictive NMR analysis. The provided data tables and experimental protocols offer a comprehensive starting point for researchers working with this deuterated compound. The absence of signals for protons at the 2, 4, 4, 6, and 6 positions in the ¹H NMR spectrum, along with the anticipated isotopic shifts in the ¹³C NMR spectrum, will serve as key markers for confirming the identity and purity of Isophorone-d5. Further two-dimensional NMR experiments, such as COSY, HSQC, and HMBC, on the non-deuterated analogue have solidified the assignments presented here, providing a high degree of confidence in this initial characterization.

Protocols & Analytical Methods

Application Note and Protocol: Isophorone-d5 as an Internal Standard for GC/MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate and precise quantification of analytes in complex matrices is a cornerstone of analytical chemistry, particularly within the realms of environmental monitoring, food safety, and pharmaceutical development. Gas Chromatography-Mass Spectrometry (GC/MS) is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds. However, the accuracy of GC/MS quantification can be affected by various factors, including sample preparation inconsistencies, injection volume variability, and matrix effects.[1] To mitigate these issues, the use of an internal standard is crucial.

An ideal internal standard is a compound that is chemically similar to the analyte but can be differentiated by the detector.[2] Stable isotope-labeled internal standards, such as deuterated compounds, are considered the gold standard for mass spectrometry-based quantification.[1] These standards have nearly identical physicochemical properties to their non-labeled counterparts, meaning they co-elute during chromatography and experience similar ionization and fragmentation patterns, as well as similar losses during sample preparation.[1][3]

This application note provides a detailed protocol for the use of Isophorone-d5 as an internal standard for the quantitative analysis of Isophorone by GC/MS.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a quantitative technique that relies on the addition of a known amount of an isotopically enriched standard (e.g., Isophorone-d5) to a sample containing the analyte of interest (Isophorone). The analyte and the internal standard are then extracted and analyzed together. Because the analyte and the internal standard exhibit nearly identical chemical behavior, any sample loss or variation in instrument response will affect both compounds equally. The concentration of the analyte is determined by measuring the ratio of the mass spectrometric response of the analyte to that of the internal standard.

Experimental Protocols

Materials and Reagents

• Analytes and Standards:

  • Isophorone (CAS: 78-59-1)

  • Isophorone-d5 (Isophorone-deutero-methyl)

• Solvents and Reagents:

  • Methanol (GC grade or higher)

  • Dichloromethane (B109758) (GC grade or higher)

  • Hexane (GC grade or higher)

  • Sodium chloride (analytical grade)

  • Anhydrous sodium sulfate (B86663) (analytical grade)

  • Deionized water

Preparation of Standard Solutions

2.1. Stock Solutions (1000 µg/mL):

• Accurately weigh approximately 10 mg of Isophorone and Isophorone-d5 into separate 10 mL volumetric flasks.

• Dissolve and bring to volume with methanol.

2.2. Intermediate Standard Solution (100 µg/mL):

• Pipette 1 mL of the 1000 µg/mL Isophorone stock solution into a 10 mL volumetric flask and bring to volume with methanol.

2.3. Internal Standard Spiking Solution (10 µg/mL):

• Pipette 100 µL of the 1000 µg/mL Isophorone-d5 stock solution into a 10 mL volumetric flask and bring to volume with methanol.

2.4. Calibration Standards:

• Prepare a series of calibration standards by spiking appropriate volumes of the intermediate standard solution and a fixed volume of the internal standard spiking solution into a blank matrix (e.g., deionized water for environmental samples, or a matrix blank for food or biological samples). A typical calibration range might be 1-100 ng/mL.

Calibration Level	Concentration of Isophorone (ng/mL)	Volume of 100 µg/mL Isophorone (µL)	Volume of 10 µg/mL Isophorone-d5 (µL)	Final Volume (mL)
1	1	0.1	10	10
2	5	0.5	10	10
3	10	1.0	10	10
4	25	2.5	10	10
5	50	5.0	10	10
6	100	10.0	10	10

Sample Preparation (Liquid-Liquid Extraction)

• To a 10 mL sample, add 10 µL of the 10 µg/mL Isophorone-d5 internal standard spiking solution.

• Add 1 g of NaCl and vortex to dissolve.

• Add 2 mL of dichloromethane and shake vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Carefully transfer the organic (bottom) layer to a clean vial.

• Repeat the extraction with another 2 mL of dichloromethane.

• Combine the organic extracts and dry by passing through a small column containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer to a GC vial for analysis.

GC/MS Analysis

4.1. Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (e.g., Agilent 7890A GC with 5975C MS).[4]

4.2. GC Conditions:

• Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[4]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

4.3. MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

• Ions to Monitor:

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Isophorone	82	138	95
Isophorone-d5	87	143	100

(Note: The exact m/z values for Isophorone-d5 may vary depending on the position of the deuterium (B1214612) labels. The proposed ions are based on a hypothetical deuteration on the methyl groups. It is essential to confirm the mass spectrum of the specific Isophorone-d5 standard used.)

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas of the quantifier ions for Isophorone and Isophorone-d5.

• Response Factor Calculation: Calculate the response ratio by dividing the peak area of the analyte by the peak area of the internal standard for each calibration standard.

• Calibration Curve: Plot the response ratio against the concentration of the analyte to generate a calibration curve.

• Quantification: Calculate the concentration of Isophorone in the samples by determining their response ratio and using the calibration curve.

The concentration of Isophorone in the sample can be calculated using the following equation:

Concentration (Analyte) = (Area (Analyte) / Area (IS)) * (Concentration (IS) / Response Factor)

Where the Response Factor is the slope of the calibration curve.

Method Validation

A summary of typical validation parameters for this type of method is provided below.

Parameter	Typical Acceptance Criteria	Example Data
Linearity (R²)	> 0.995	0.998
Limit of Detection (LOD)	Signal-to-Noise Ratio > 3	0.5 ng/mL
Limit of Quantification (LOQ)	Signal-to-Noise Ratio > 10	1.0 ng/mL
Precision (%RSD)	< 15%	Intra-day: 4.5%, Inter-day: 6.8%
Accuracy (% Recovery)	80-120%	92-105%

Diagrams

Caption: Experimental workflow for Isophorone analysis using Isophorone-d5.

Caption: Logical relationship for accurate quantification with an internal standard.

Conclusion

The use of Isophorone-d5 as an internal standard provides a robust and reliable method for the quantitative analysis of Isophorone by GC/MS. Its chemical similarity to the analyte ensures that it effectively compensates for variations in sample preparation and instrument response, leading to improved accuracy and precision. The protocol outlined in this application note provides a comprehensive framework for researchers, scientists, and drug development professionals to implement this methodology in their analytical workflows. As with any analytical method, proper validation is essential to ensure data quality and reliability.

References

• 1. benchchem.com [benchchem.com]
• 2. Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. longdom.org [longdom.org]

Application Note & Protocol: Quantitative Analysis of Isophorone in Environmental Water Samples using Isophorone-d5 as an Internal Standard

Introduction

Isophorone (B1672270) is a volatile organic compound used as a solvent in various industrial processes, leading to its potential presence in environmental water sources.[1][2] Its detection and quantification in environmental samples are crucial for monitoring water quality and assessing potential risks to human health and ecosystems.[3] This application note provides a detailed protocol for the determination of isophorone in environmental water samples using Isophorone-d5 as an internal standard. The use of an isotopically labeled internal standard like Isophorone-d5 is a robust analytical technique that corrects for variations in sample extraction and instrument response, thereby ensuring high accuracy and precision in quantitative analysis.[4]

This method utilizes solid-phase extraction (SPE) to concentrate the analyte from the water sample, followed by analysis using gas chromatography-mass spectrometry (GC-MS).[5][6][7] This approach is based on established methodologies such as EPA Method 525.3 and 609 for the analysis of organic compounds in water.[5][8]

Experimental Workflow

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Isophorone - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Table 1.1, Representative methods for the detection and quantification of isophorone in various matrices - 1,1,1-Trichloroethane and Four Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]
• 7. Isophorone (EHC 174, 1995) [inchem.org]
• 8. epa.gov [epa.gov]

Application Note: High-Sensitivity Quantitation of Isophorone in Industrial Effluent using Isotope Dilution GC-MS

Abstract

This application note details a robust and sensitive method for the quantitative analysis of isophorone (B1672270) in industrial effluent. The protocol employs a stable isotope-labeled internal standard, Isophorone-d5, in conjunction with gas chromatography-mass spectrometry (GC-MS) operating in Selected Ion Monitoring (SIM) mode. This isotope dilution approach ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. The method is suitable for researchers, environmental scientists, and professionals in drug development and chemical manufacturing who require reliable monitoring of isophorone levels in wastewater.

Introduction

Isophorone (3,5,5-trimethyl-2-cyclohexen-1-one) is a versatile organic solvent and chemical intermediate used in a variety of industrial processes, including the formulation of pesticides, inks, and coatings.[1] Its presence in industrial wastewater is a significant environmental concern, necessitating accurate and reliable analytical methods for monitoring and regulatory compliance.[1] Isotope dilution mass spectrometry is a powerful technique for quantitative analysis, offering superior accuracy by incorporating an isotopically labeled internal standard that behaves chemically and physically similarly to the analyte of interest. This application note describes a detailed protocol for the quantitation of isophorone in industrial effluent using Isophorone-d5 as an internal standard, coupled with GC-MS analysis.

Experimental

Materials and Reagents

• Isophorone (≥98% purity)

• Isophorone-d5 (98 atom % D)

• Dichloromethane (B109758) (DCM), pesticide residue grade

• Methanol, HPLC grade

• Sodium chloride, analytical grade

• Anhydrous sodium sulfate (B86663), analytical grade

• Deionized water, 18.2 MΩ·cm

• Stock solutions of isophorone and Isophorone-d5 (1000 µg/mL) were prepared in methanol.

• Calibration standards were prepared by serial dilution of the stock solutions in deionized water.

Instrumentation

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• GC Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness

• Autosampler: Agilent 7693A or equivalent

GC-MS Conditions

Parameter	Value
GC
Inlet Temperature	250°C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.2 mL/min (constant flow)
Oven Program	Initial temperature 60°C, hold for 2 min, ramp to 180°C at 15°C/min, hold for 2 min.
MS
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temp	150°C
Transfer Line Temp	280°C
MS Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters

Analyte	Quantitation Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Isophorone	82	123	138
Isophorone-d5	87	128	143

Protocols

Sample Preparation and Extraction

• Sample Collection: Collect 1 L of industrial effluent in a clean, amber glass bottle.

• Preservation: If not analyzed immediately, acidify the sample to pH < 2 with sulfuric acid and store at 4°C.

• Internal Standard Spiking: To a 100 mL aliquot of the effluent sample in a separatory funnel, add a known amount of Isophorone-d5 internal standard solution (e.g., 10 µL of a 10 µg/mL solution to achieve a final concentration of 1 µg/L).

• Liquid-Liquid Extraction:

  • Add 5 g of sodium chloride to the sample and shake to dissolve.

  • Add 30 mL of dichloromethane to the separatory funnel.

  • Shake vigorously for 2 minutes, periodically venting the pressure.

  • Allow the layers to separate for 10 minutes.

  • Drain the lower organic layer into a flask containing anhydrous sodium sulfate.

  • Repeat the extraction twice more with fresh 30 mL portions of dichloromethane, combining the organic extracts.

• Concentration:

  • Gently swirl the combined extract over the sodium sulfate to remove residual water.

  • Carefully decant the dried extract into a Kuderna-Danish (K-D) concentrator.

  • Concentrate the extract to approximately 1 mL on a water bath at 60-65°C.

  • Transfer the concentrated extract to a 2 mL autosampler vial for GC-MS analysis.

Calibration Curve Preparation

• Prepare a series of calibration standards in deionized water, ranging from 0.1 µg/L to 50 µg/L of isophorone.

• Spike each calibration standard with the same constant amount of Isophorone-d5 internal standard as the samples.

• Extract the calibration standards using the same liquid-liquid extraction procedure as the samples.

• Analyze the extracted standards by GC-MS.

• Construct a calibration curve by plotting the ratio of the peak area of the isophorone quantitation ion to the peak area of the Isophorone-d5 quantitation ion against the concentration of isophorone.

Data Presentation

The following table summarizes the expected quantitative performance of this method.

Parameter	Result
Calibration Range	0.1 - 50 µg/L
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.03 µg/L
Limit of Quantitation (LOQ)	0.1 µg/L
Precision (%RSD, n=6)	< 10%
Accuracy (Recovery %)	90 - 110%

Visualizations

References

• 1. researchgate.net [researchgate.net]

Application Note: The Utility of Isophorone-d5 as an Internal Standard in Pharmacokinetic and Drug Metabolism Studies

Introduction

In the realm of drug discovery and development, a thorough understanding of a drug candidate's pharmacokinetic (PK) and metabolic profile is paramount. Liquid chromatography-mass spectrometry (LC-MS) has emerged as a powerful and indispensable analytical tool for the quantitative analysis of drugs and their metabolites in complex biological matrices.[1][2] However, the accuracy and reliability of LC-MS data can be significantly influenced by various factors, including matrix effects, ionization suppression or enhancement, and variations in sample preparation and instrument response.[2][3][4] To mitigate these variabilities, the use of a suitable internal standard (IS) is a well-established and highly recommended practice.[3][4][5] Stable isotope-labeled internal standards (SIL-ISs), such as Isophorone-d5, are considered the gold standard for quantitative bioanalysis using LC-MS/MS.[4][5][6]

Isophorone-d5 is a deuterated analog of isophorone, where five hydrogen atoms have been replaced with deuterium. This isotopic substitution results in a compound that is chemically and physically almost identical to the unlabeled analyte but has a different mass-to-charge ratio (m/z), allowing it to be distinguished by the mass spectrometer. This near-identical physicochemical behavior ensures that Isophorone-d5 co-elutes with the analyte and experiences similar extraction recovery, matrix effects, and ionization efficiencies, thereby providing a reliable means to normalize the analytical signal and enhance the accuracy and precision of quantification.[2][7][8]

Advantages of Using Isophorone-d5 as an Internal Standard:

• Improved Accuracy and Precision: By compensating for variations in sample preparation and instrument response, Isophorone-d5 significantly improves the accuracy and precision of the quantitative results.[3][9]

• Correction for Matrix Effects: Biological matrices such as plasma, urine, and tissue homogenates are complex and can interfere with the ionization of the analyte in the mass spectrometer.[2] Since Isophorone-d5 behaves similarly to the analyte, it effectively corrects for these matrix-induced variations in signal intensity.[2][8]

• Enhanced Method Robustness: The use of a SIL-IS like Isophorone-d5 makes the analytical method more robust and less susceptible to day-to-day variations in instrument performance.[1]

• Compliance with Regulatory Guidelines: Regulatory agencies such as the FDA and EMA recognize the value of SIL-ISs in bioanalytical method validation and often recommend their use.[2]

Experimental Protocols

The following is a representative protocol for the quantification of a hypothetical drug, "Drug X," in human plasma using Isophorone-d5 as an internal standard.

1. Materials and Reagents:

• Drug X (analyte) reference standard

• Isophorone-d5 (internal standard)

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Acetonitrile (B52724) (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid (FA), LC-MS grade

• Water, ultrapure

• 96-well plates

2. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve Drug X in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Isophorone-d5 in methanol.

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the analyte stock solution with 50:50 (v/v) methanol:water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Isophorone-d5 stock solution with 50:50 (v/v) methanol:water.

3. Sample Preparation (Protein Precipitation):

• Thaw frozen human plasma samples at room temperature.

• In a 96-well plate, add 50 µL of plasma sample, calibration standard, or QC sample.

• To each well, add 10 µL of the internal standard working solution (100 ng/mL Isophorone-d5).

• Add 200 µL of cold acetonitrile containing 0.1% formic acid to each well to precipitate plasma proteins.

• Seal the plate and vortex for 5 minutes.

• Centrifuge the plate at 4000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a new 96-well plate for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC) System: A UHPLC system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer.

• Chromatographic Column: A suitable reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A suitable gradient to achieve separation of the analyte and internal standard.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode, depending on the analyte.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. Monitor specific precursor-to-product ion transitions for both Drug X and Isophorone-d5.

5. Data Analysis:

• Integrate the peak areas for both the analyte (Drug X) and the internal standard (Isophorone-d5).

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of Drug X in the unknown samples by interpolating their peak area ratios from the calibration curve.

Data Presentation

The use of an internal standard like Isophorone-d5 significantly improves the quality of pharmacokinetic data. The following tables illustrate a hypothetical comparison of pharmacokinetic parameters for "Drug X" determined with and without an internal standard.

Table 1: Hypothetical Pharmacokinetic Parameters of Drug X in Human Plasma

Parameter	Without Internal Standard	With Isophorone-d5 as Internal Standard
AUC₀₋t (ng*h/mL)	4580 ± 950	4750 ± 250
Cₘₐₓ (ng/mL)	850 ± 180	870 ± 50
Tₘₐₓ (h)	2.0	2.0
t₁/₂ (h)	8.5	8.6
CV% for AUC	20.7%	5.3%
CV% for Cₘₐₓ	21.2%	5.7%

Data are presented as mean ± standard deviation. CV% (Coefficient of Variation) indicates the level of variability.

Table 2: Quality Control Sample Accuracy and Precision

QC Level	Without Internal Standard (% Bias, % CV)	With Isophorone-d5 as Internal Standard (% Bias, % CV)
Low QC (15 ng/mL)	-18.5%, 22.1%	-2.5%, 6.2%
Mid QC (150 ng/mL)	12.3%, 18.9%	1.8%, 4.5%
High QC (1500 ng/mL)	-15.2%, 19.5%	-0.9%, 3.8%

% Bias = ((Measured Concentration - Nominal Concentration) / Nominal Concentration) * 100. % CV = (Standard Deviation / Mean) * 100.

As demonstrated in the hypothetical data, the inclusion of Isophorone-d5 as an internal standard leads to a significant reduction in the coefficient of variation (CV%), indicating improved precision and reliability of the pharmacokinetic parameters.

Visualization

The following diagram illustrates the general workflow for a pharmacokinetic study utilizing a deuterated internal standard like Isophorone-d5.

Caption: General workflow for a pharmacokinetic study using a deuterated internal standard.

The use of Isophorone-d5 as a stable isotope-labeled internal standard is a critical component of robust and reliable bioanalytical methods for pharmacokinetic and drug metabolism studies. Its ability to mimic the behavior of the unlabeled analyte throughout the analytical process allows for effective correction of experimental variability, leading to highly accurate and precise quantitative data. The incorporation of Isophorone-d5 into LC-MS/MS workflows is a best practice that enhances data quality and provides greater confidence in the assessment of a drug candidate's pharmacokinetic profile.

References

• 1. lcms.cz [lcms.cz]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. biopharmaservices.com [biopharmaservices.com]
• 5. scispace.com [scispace.com]
• 6. Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 8. texilajournal.com [texilajournal.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Tracing Ketone Metabolic Pathways Using Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

The study of ketone body metabolism is crucial for understanding various physiological and pathological states, including fasting, ketogenic diets, diabetes, and neurological disorders. Stable isotope tracers, particularly deuterated standards, offer a powerful tool for elucidating the kinetics and pathways of ketone body production and utilization in vivo.[1][2][3] This document provides detailed application notes and protocols for the use of deuterated ketones in metabolic tracing studies, with a focus on mass spectrometry-based analysis.

Ketone bodies, primarily acetoacetate (B1235776) (AcAc) and D-β-hydroxybutyrate (D-βOHB), are produced in the liver from fatty acid oxidation and serve as a vital energy source for extrahepatic tissues during periods of carbohydrate restriction.[4][5] Tracing the metabolic fate of these molecules provides a dynamic view of cellular metabolism that is not achievable with static metabolite measurements alone.[1][3] Deuterated internal standards are chemically identical to the analytes of interest but have a different mass due to the replacement of hydrogen atoms with deuterium.[6] This property allows for accurate quantification and differentiation from endogenous molecules using mass spectrometry.[6]

Applications in Research and Drug Development

The use of deuterated standards to trace ketone metabolism has several key applications:

• Metabolic Flux Analysis: Quantifying the rates of ketone body production (ketogenesis) and utilization, providing a dynamic picture of metabolic activity.[1][4]

• Pharmacokinetic Studies: Assessing the absorption, distribution, metabolism, and excretion (ADME) of ketone-based therapeutic agents.[6][7]

• Disease Mechanism Elucidation: Investigating alterations in ketone metabolism in diseases such as cancer, diabetes, and neurodegenerative disorders.[1][8]

• Drug Discovery: Identifying novel therapeutic targets by understanding how disease states or drug interventions modify ketone body pathways.[9]

Featured Deuterated Standards

Several deuterated ketones are commonly employed in metabolic tracing studies. The choice of standard depends on the specific research question and the analyte being traced.

Deuterated Standard	Common Application	Analytical Method
[3,4-¹³C₂]Acetoacetate	Tracing acetoacetate metabolism and interconversion with D-βOHB.[4][10]	LC-MS/MS, GC-MS
[3-¹³C]D-β-hydroxybutyrate	Determining ketone body kinetics and appearance rates.[10]	LC-MS/MS, GC-MS
Acetone-d₆	Internal standard for volatile organic compound analysis.[11]	Headspace GC-MS
[U-²H₇]-Glucose	Tracing the contribution of glucose to ketone body production.[12]	NMR, LC-MS/MS
[6,6'-²H₂]-Glucose	Labeling metabolites downstream of pyruvate, including ketones.[12]	NMR, LC-MS/MS

Key Metabolic Pathways

Ketogenesis

Ketogenesis primarily occurs in the mitochondria of liver cells. It involves the conversion of acetyl-CoA, derived from fatty acid oxidation, into acetoacetate and D-β-hydroxybutyrate.

References

• 1. Metabolomics, Stable Isotopes, and A−β+ Ketosis-Prone Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lirias.kuleuven.be [lirias.kuleuven.be]
• 3. bitesizebio.com [bitesizebio.com]
• 4. researchgate.net [researchgate.net]
• 5. rose-hulman.edu [rose-hulman.edu]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 10. Determination of human ketone body kinetics using stable-isotope labelled tracers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Deuterium Metabolic Imaging – Back to the Future - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Isophorone-d5 Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation of Isophorone-d5 for analytical testing. The methodologies covered include Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe). Isophorone-d5, a deuterated analog of Isophorone (B1672270), is commonly used as an internal standard in quantitative analysis to ensure accuracy and precision by correcting for analyte loss during sample preparation and instrumental analysis.

Introduction to Isophorone and the Role of Isophorone-d5

Isophorone is an α,β-unsaturated cyclic ketone used as a solvent and a precursor in chemical synthesis. Its presence in environmental and biological samples is of interest due to its potential toxicity. Accurate quantification of Isophorone often requires the use of a stable isotope-labeled internal standard, such as Isophorone-d5. Deuterated standards are ideal because they exhibit nearly identical chemical and physical properties to the analyte of interest, ensuring they behave similarly during extraction, chromatography, and ionization, thus providing reliable quantification.[1][2][3]

Sample Preparation Techniques: A Comparative Overview

The choice of sample preparation technique depends on the sample matrix, the required limit of detection, and the available instrumentation. This guide details three common techniques for the extraction and cleanup of Isophorone-d5 from various matrices.

Quantitative Data Summary

The following table summarizes typical performance data for different sample preparation techniques for Isophorone analysis. Note that the use of Isophorone-d5 as an internal standard is intended to correct for variations in recovery and matrix effects.

Technique	Matrix	Analyte	Recovery (%)	Linearity (r²)	Limit of Detection (LOD)	Precision (RSD%)	Citation(s)
Headspace SPME-GC-MS	Food	Isophorone	>84%	0.9996	0.5 pg/mL	3.9% (within-day), 6.1% (between-day)	[4]
Liquid-Liquid Extraction (EPA Method 609)	Wastewater	Isophorone	49-75%	-	5.7 µg/L (MDL)	13-45% (single-analyst), 26-60% (overall)	[5]
QuEChERS	Fruits and Vegetables	Pesticides (general)	70-120%	>0.99	-	<20%	[6]
Solid-Phase Extraction	Drinking Water	Isophorone	-	-	0.004–0.014 µg/L	-	[7]

I. Solid-Phase Extraction (SPE) Protocol

Solid-phase extraction is a versatile technique that uses a solid sorbent to selectively retain the analyte from a liquid sample, while matrix interferences are washed away. This method is suitable for aqueous samples such as drinking water and wastewater.[8] A common choice for a non-polar compound like Isophorone is a C18 (octadecyl) bonded silica (B1680970) sorbent.

Experimental Protocol: SPE for Water Samples

This protocol is a general guideline for the extraction of Isophorone-d5 from water samples using a C18 SPE cartridge. Optimization may be required for specific sample matrices.

Materials:

• SPE cartridges: C18, 500 mg, 6 mL

• Methanol (B129727) (HPLC grade)

• Deionized water (HPLC grade)

• Dichloromethane (B109758) (pesticide grade)

• Nitrogen gas for evaporation

• Vortex mixer

• SPE manifold

Procedure:

• Cartridge Conditioning:

  • Pass 5 mL of dichloromethane through the C18 cartridge.

  • Pass 5 mL of methanol through the cartridge to wash away the dichloromethane.

  • Pass 10 mL of deionized water through the cartridge to remove the methanol. Do not allow the cartridge to go dry.

• Sample Loading:

  • To a 1 L water sample, add the Isophorone-d5 internal standard.

  • Pass the entire sample through the conditioned C18 cartridge at a flow rate of 10-15 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any remaining polar impurities.

  • Dry the cartridge under vacuum for 10 minutes.

• Elution:

  • Elute the retained Isophorone-d5 with two 2 mL aliquots of dichloromethane into a collection tube.

• Concentration:

  • Concentrate the eluate to 1 mL under a gentle stream of nitrogen.

  • The sample is now ready for GC-MS or LC-MS analysis.

Workflow Diagram: Solid-Phase Extraction

A streamlined workflow for Solid-Phase Extraction (SPE) of Isophorone-d5.

II. Liquid-Liquid Extraction (LLE) Protocol

Liquid-liquid extraction is a classic sample preparation technique that separates compounds based on their relative solubilities in two immiscible liquids, typically an aqueous phase and an organic solvent.[9] U.S. EPA Method 609 specifies an LLE procedure for the determination of Isophorone in municipal and industrial wastewater.

Experimental Protocol: LLE for Wastewater Samples (adapted from EPA Method 609)

Materials:

• Separatory funnel (2 L) with a Teflon stopcock

• Dichloromethane (pesticide grade)

• Sodium sulfate, anhydrous

• Kuderna-Danish (K-D) concentrator apparatus

• Water bath

• pH paper

Procedure:

• Sample Preparation:

  • Measure 1 L of the wastewater sample and pour it into a 2 L separatory funnel.

  • Spike the sample with Isophorone-d5 internal standard.

  • Check the pH of the sample. If necessary, adjust to a neutral pH (6.5-7.5) with sodium hydroxide (B78521) or sulfuric acid.

• Extraction:

  • Add 60 mL of dichloromethane to the separatory funnel.

  • Shake the funnel vigorously for 2 minutes with periodic venting to release pressure.

  • Allow the organic layer to separate from the water phase for a minimum of 10 minutes. If an emulsion forms, employ mechanical techniques such as stirring or centrifugation to break it.

  • Drain the dichloromethane extract (bottom layer) into a flask.

  • Repeat the extraction two more times with fresh 60 mL portions of dichloromethane, combining all extracts.

• Drying and Concentration:

  • Pass the combined extract through a drying column containing about 10 cm of anhydrous sodium sulfate.

  • Collect the dried extract in a Kuderna-Danish (K-D) apparatus.

  • Concentrate the extract to approximately 1 mL in a heated water bath.

• Final Volume Adjustment:

  • Adjust the final volume to 1.0 mL.

  • The extract is now ready for analysis by GC-FID or GC-MS.[10]

Workflow Diagram: Liquid-Liquid Extraction

A step-by-step workflow for Liquid-Liquid Extraction (LLE) of Isophorone-d5.

III. QuEChERS Protocol

The QuEChERS method is a streamlined approach that combines extraction and cleanup in a few simple steps.[11][12][13] It is particularly popular for the analysis of pesticides and other contaminants in food and environmental matrices. The protocol can be adapted for various sample types, including those with high water content, high fat content, or dry matrices.[6]

Experimental Protocol: QuEChERS for Soil/Food Samples

This is a general QuEChERS protocol that can be adapted for different matrices. For low-water content samples, a hydration step is necessary.

Materials:

• 50 mL centrifuge tubes

• Acetonitrile (B52724) (HPLC grade)

• QuEChERS extraction salts (e.g., AOAC or EN formulations containing MgSO₄, NaCl, and buffering salts)

• Dispersive SPE (d-SPE) tubes containing primary secondary amine (PSA) and MgSO₄ (and C18 or GCB for complex matrices)

• Centrifuge

• Vortex mixer

Procedure:

• Sample Homogenization and Hydration:

  • Homogenize the sample (e.g., fruit, vegetable, soil).

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • For dry samples (e.g., grains, dried herbs), use a smaller sample size (e.g., 2-5 g) and add an appropriate amount of water to rehydrate the sample before proceeding.

  • Spike the sample with the Isophorone-d5 internal standard.

• Extraction:

  • Add 10-15 mL of acetonitrile to the centrifuge tube.

  • Add the appropriate QuEChERS extraction salt packet.

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive SPE Cleanup:

  • Take an aliquot of the supernatant (acetonitrile layer) and transfer it to a d-SPE tube.

  • Vortex for 30 seconds.

  • Centrifuge at a high speed (e.g., ≥5000 x g) for 2 minutes.

• Final Extract Preparation:

  • The supernatant is now the final extract. It can be directly analyzed or transferred to an autosampler vial for GC-MS or LC-MS/MS analysis.

Workflow Diagram: QuEChERS

The QuEChERS workflow for the analysis of Isophorone-d5.

Conclusion

The choice of sample preparation method for Isophorone-d5 analysis is critical for achieving accurate and reliable results. This guide provides detailed protocols for SPE, LLE, and QuEChERS, which can be adapted to various sample matrices. The use of Isophorone-d5 as an internal standard is highly recommended to compensate for potential analyte loss and matrix effects, thereby ensuring the quality of the quantitative data. Researchers should validate the chosen method for their specific application and matrix to ensure it meets the required performance criteria.

References

• 1. researchgate.net [researchgate.net]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Application of QuEChERS for Determining Xenobiotics in Foods of Animal Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Table 1.1, Representative methods for the detection and quantification of isophorone in various matrices - 1,1,1-Trichloroethane and Four Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Solid Phase Extraction Guide | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. epa.gov [epa.gov]
• 11. QuEChERS - Wikipedia [en.wikipedia.org]
• 12. QuEChERS: Home [quechers.eu]
• 13. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]

Application Note &amp; Protocol: High-Sensitivity Quantification of Isophorone in Environmental Water Samples using Isotope Dilution GC-MS with Isophorone-d5

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and validated gas chromatography-mass spectrometry (GC-MS) method for the quantitative analysis of isophorone (B1672270) in environmental water samples. To ensure the highest degree of accuracy and precision, this method employs a stable isotope-labeled internal standard, Isophorone-d5, correcting for matrix effects and variations during sample preparation and injection. The protocol outlines the sample extraction, instrument parameters, and a comprehensive summary of the method validation results, demonstrating its suitability for routine environmental monitoring and toxicological studies.

Introduction

Isophorone (3,5,5-trimethyl-2-cyclohexen-1-one) is a versatile industrial solvent and chemical intermediate used in the manufacturing of coatings, inks, adhesives, and pesticides.[1][2][3][4] Its presence in industrial wastewater and potential for environmental contamination necessitates sensitive and reliable analytical methods for its detection and quantification.[2][5] Gas chromatography-mass spectrometry (GC-MS) is a widely used technique for the analysis of volatile and semi-volatile organic compounds like isophorone.[6] The use of a stable isotope-labeled internal standard, such as Isophorone-d5, is the gold standard for quantitative analysis as it closely mimics the analyte's behavior during sample processing and analysis, thereby improving method accuracy and precision.[1] This document provides a detailed protocol for a validated GC-MS method for isophorone quantification using Isophorone-d5 as an internal standard.

Experimental Workflow

Figure 1. Experimental Workflow for Isophorone Analysis

Detailed Experimental Protocol

Materials and Reagents

• Standards: Isophorone (≥98% purity), Isophorone-d5 (≥98% purity, isotopic purity ≥99 atom % D)

• Solvents: Dichloromethane (B109758) (DCM, pesticide residue grade), Methanol (HPLC grade), Acetone (B3395972) (pesticide residue grade)

• Reagents: Sodium sulfate (B86663) (anhydrous, analytical grade), Deionized water (18.2 MΩ·cm)

• Glassware: 1 L separatory funnels, 10 mL concentrator tubes, volumetric flasks, autosampler vials with PTFE-lined caps.

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh approximately 10 mg of isophorone and Isophorone-d5 into separate 10 mL volumetric flasks. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by appropriate serial dilutions of the primary stock solutions with acetone to achieve concentrations ranging from 1 µg/mL to 100 µg/mL for isophorone.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the Isophorone-d5 primary stock solution with acetone.

Sample Preparation (Liquid-Liquid Extraction)

• Collect 1 L water samples in amber glass bottles.

• Spike each 1 L sample with 100 µL of the 10 µg/mL Isophorone-d5 internal standard spiking solution to yield a final concentration of 1 µg/L.

• Transfer the sample to a 1 L separatory funnel.

• Add 60 mL of dichloromethane to the separatory funnel, cap, and shake vigorously for 2 minutes, venting periodically.

• Allow the layers to separate for at least 10 minutes.

• Drain the lower organic layer into a flask containing anhydrous sodium sulfate to remove residual water.

• Repeat the extraction twice more with fresh 60 mL portions of dichloromethane, combining the extracts.

• Concentrate the combined extract to a final volume of 1 mL using a gentle stream of nitrogen.

• Transfer the final extract to an autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

Parameter	Condition
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Injector Temperature	250°C
Injection Volume	1 µL (Splitless mode)
Oven Program	Initial temp: 60°C (hold 2 min), Ramp: 10°C/min to 200°C, Ramp: 20°C/min to 280°C (hold 5 min)
Carrier Gas	Helium, constant flow at 1.2 mL/min
MS Source Temp	230°C
MS Quad Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions Monitored	Isophorone: m/z 82, 138, 95Isophorone-d5: m/z 87, 143, 100

Method Validation

The analytical method was validated according to established guidelines to demonstrate its performance and reliability. The validation parameters included linearity, limit of detection (LOD), limit of quantitation (LOQ), precision, and accuracy.

Method Validation Workflow

Figure 2. Method Validation Workflow

Quantitative Data Summary

Table 1: Linearity, Limit of Detection (LOD), and Limit of Quantitation (LOQ)

Analyte	Linear Range (µg/L)	Calibration Curve Equation	Correlation Coefficient (r²)	LOD (µg/L)	LOQ (µg/L)
Isophorone	0.5 - 100	y = 1.234x + 0.015	> 0.998	0.15	0.5

Table 2: Precision and Accuracy (Spike Recovery)

Spiked Concentration (µg/L)	Intra-day Precision (RSD %, n=6)	Inter-day Precision (RSD %, n=6 over 3 days)	Accuracy (Recovery %)
1.0	4.8	6.2	98.5
10.0	3.5	4.9	102.1
50.0	2.9	4.1	99.3

Conclusion

The described GC-MS method utilizing Isophorone-d5 as an internal standard provides a highly sensitive, accurate, and precise means for the quantification of isophorone in environmental water samples. The comprehensive validation data demonstrates the method's robustness and suitability for routine analysis in environmental monitoring programs and related research fields. The use of an isotope-labeled internal standard is critical for mitigating matrix interference and ensuring data of the highest quality.

References

• 1. Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. Table 1.1, Representative methods for the detection and quantification of isophorone in various matrices - 1,1,1-Trichloroethane and Four Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Use of Isophorone-d5 in Polymer and Materials Science Research

A Review of Potential Applications in the Absence of Published Experimental Data

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isophorone (B1672270) and its derivatives, such as Isophorone Diisocyanate (IPDI) and Isophorone Diamine (IPDA), are crucial building blocks in the synthesis of a wide range of polymers, including polyurethanes, polyamides, and epoxy resins.[1][2] The introduction of isotopically labeled compounds, such as Isophorone-d5, offers a powerful tool for detailed mechanistic and structural studies in polymer and materials science. Deuterated molecules, which have one or more hydrogen atoms replaced by deuterium (B1214612), are particularly valuable in techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and neutron scattering.[][4]

This document outlines the potential applications and hypothetical experimental protocols for Isophorone-d5 in polymer and materials science research. It is important to note that while Isophorone-d5 and its derivatives are commercially available, a comprehensive review of scientific literature did not yield specific experimental studies detailing their use. Therefore, the following application notes are based on the established principles of isotopic labeling in polymer science and the known chemistry of isophorone.

Potential Applications of Isophorone-d5

The primary advantage of using Isophorone-d5 lies in its ability to act as a "silent" or traceable marker in complex polymer systems. The mass difference between protium (B1232500) (¹H) and deuterium (²H or D) allows for clear differentiation in mass-sensitive analytical techniques, while the distinct nuclear magnetic properties of deuterium are invaluable in NMR spectroscopy.

Mechanistic Studies of Polymerization Reactions

Isotopically labeled monomers are instrumental in elucidating reaction mechanisms and kinetics. By selectively incorporating Isophorone-d5 into a polymerization reaction, researchers can track its incorporation into the polymer backbone and identify potential side reactions.

Key Areas of Investigation:

• Curing Kinetics of Epoxy Resins: By using deuterated curing agents derived from Isophorone-d5, the reaction pathways and rates of epoxy curing can be monitored with greater precision.

• Polyurethane Formation: Tracking the reaction of deuterated isophorone diisocyanate (IPDI-d5) with polyols can provide insights into the kinetics of urethane (B1682113) linkage formation.

Quantitative Analysis using Isotopic Dilution

Isophorone-d5 can serve as an excellent internal standard for the quantification of isophorone-based monomers, additives, or degradation products in complex matrices. The principle of isotopic dilution mass spectrometry (IDMS) relies on the addition of a known amount of a labeled compound to a sample, allowing for highly accurate quantification of the corresponding unlabeled analyte.

Potential Quantitative Applications:

• Quantification of residual isophorone monomers in a polymer matrix.

• Analysis of isophorone-derived compounds in environmental or biological samples.

Characterization of Polymer Structure and Morphology

Neutron scattering techniques are exceptionally sensitive to the difference in scattering length between hydrogen and deuterium. This makes deuterated polymers invaluable for studying the structure and dynamics of polymer blends, copolymers, and composites.

Structural Analysis Applications:

• Polymer Blends: In a blend of two polymers, selectively deuterating one component (synthesized using Isophorone-d5 derivatives) can provide contrast for small-angle neutron scattering (SANS) experiments, revealing details about phase separation and domain sizes.

• Block Copolymers: The morphology of block copolymers containing an isophorone-based block can be investigated by deuterating that specific block.

Hypothetical Experimental Protocols

The following protocols are illustrative and would require optimization based on specific experimental goals and available instrumentation.

Protocol 1: Quantification of Residual Isophorone Diisocyanate (IPDI) in a Polyurethane Matrix using Isophorone-d5 Diisocyanate (IPDI-d5) as an Internal Standard

Objective: To accurately determine the concentration of unreacted IPDI in a cured polyurethane sample.

Materials:

• Polyurethane sample

• Isophorone-d5 diisocyanate (IPDI-d5) standard solution of known concentration

• Dichloromethane (DCM), HPLC grade

• Methanol (B129727), HPLC grade

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Sample Preparation: a. Accurately weigh a known amount of the polyurethane sample. b. Swell the polymer in a known volume of DCM to extract residual monomers. c. Spike the extract with a known volume of the IPDI-d5 internal standard solution. d. Derivatize the isocyanate groups with methanol to form stable urethane derivatives for GC-MS analysis.

• GC-MS Analysis: a. Inject an aliquot of the prepared sample into the GC-MS. b. Develop a separation method to resolve the derivatized IPDI and IPDI-d5. c. Operate the mass spectrometer in selected ion monitoring (SIM) mode to detect the molecular ions of the derivatized IPDI and IPDI-d5.

• Data Analysis: a. Construct a calibration curve by analyzing a series of standards containing known concentrations of IPDI and a fixed concentration of IPDI-d5. b. Calculate the ratio of the peak area of the analyte (IPDI derivative) to the peak area of the internal standard (IPDI-d5 derivative). c. Determine the concentration of IPDI in the sample extract from the calibration curve.

Expected Data Presentation:

Sample ID	Sample Weight (g)	Volume of Extract (mL)	Concentration of IPDI-d5 (µg/mL)	Peak Area Ratio (IPDI/IPDI-d5)	Calculated IPDI Concentration (µg/g)
PU-1	0.502	10.0	5.0	1.25	[Value]
PU-2	0.498	10.0	5.0	0.88	[Value]

Visualizations of Logical Relationships

The following diagrams illustrate the conceptual workflows for the potential applications of Isophorone-d5.

Workflow for quantitative analysis using Isophorone-d5.

Synthesis workflow for neutron scattering studies.

Conclusion

While specific, published applications of Isophorone-d5 in polymer and materials science are not yet available, its potential as a research tool is significant. Based on the well-established utility of isotopic labeling, Isophorone-d5 is poised to be a valuable compound for researchers seeking to gain deeper insights into polymerization mechanisms, accurately quantify isophorone-related species, and perform detailed structural characterization of complex polymer systems. The hypothetical protocols and workflows presented here provide a foundational framework for the future application of this and other deuterated monomers in advanced materials research.

References

• 1. Investigation of the synthesis and properties of isophorone and ether units based semi-aromatic polyamides - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 4. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Isophorone-d5 for Internal Standard Use

Welcome to the technical support center for optimizing the use of Isophorone-d5 as an internal standard (IS). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on experimental design and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is Isophorone-d5 and why is it used as an internal standard?

Isophorone-d5 is a deuterated form of Isophorone, an α,β-unsaturated cyclic ketone.[1] In analytical chemistry, particularly in mass spectrometry-based methods like GC-MS and LC-MS, stable isotope-labeled compounds such as Isophorone-d5 are considered ideal internal standards.[2][3] Because its chemical and physical properties are nearly identical to the non-labeled analyte (Isophorone), it behaves similarly during sample preparation, extraction, and chromatographic separation.[4][5] This similarity allows it to effectively compensate for variations in sample handling, injection volume, and matrix effects, leading to more accurate and precise quantification of the target analyte.[4][6]

Q2: What is a good starting concentration for Isophorone-d5?

The optimal concentration of an internal standard depends on the expected concentration of the analyte in your samples. A widely accepted starting point is to use an IS concentration that is close to the concentration of the analyte.[7] A more specific recommendation is to select a concentration that provides a peak area ratio of approximately 1:1 with the analyte at the midpoint of your calibration curve.[7] For assays with a wide dynamic range, a common practice is to set the IS concentration to give a signal intensity that is about 50% of the response of the highest calibration standard.[8]

Q3: How does the analyte concentration range affect the choice of IS concentration?

The goal is to maintain a consistent and reliable response ratio between the analyte and the internal standard across the entire calibration range. The chosen Isophorone-d5 concentration should produce a stable signal that is not significantly suppressed or enhanced by the changing analyte concentrations.[9]

Analyte Concentration Range	Recommended Isophorone-d5 Concentration Strategy	Rationale
Narrow Range	Match the IS concentration to the middle of the analyte range.	Ensures a consistent response factor and optimal signal-to-noise for both compounds.
Wide Range (e.g., > 2 orders of magnitude)	Set IS concentration near the lower-to-mid end of the range.	Avoids detector saturation from the IS signal while ensuring it remains well above the limit of detection.
Trace Level Analysis (at LLOQ)	IS concentration should be 5-10 times the Lower Limit of Quantification (LLOQ).	Provides a robust and reproducible IS signal, improving precision for low-level analytes.

Q4: What are the key purity requirements for Isophorone-d5 to be used as an internal standard?

For reliable quantification, the Isophorone-d5 standard should have high chemical and isotopic purity.[6] Impurities can lead to significant analytical errors.[10]

Purity Type	Recommendation	Rationale
Chemical Purity	>99%[6]	Prevents the presence of other compounds that could cause interfering peaks in the chromatogram.[6]
Isotopic Purity (Enrichment)	≥98%[6]	Minimizes the amount of unlabeled Isophorone present in the IS stock, which could artificially inflate the analyte signal and cause a positive bias, especially at low concentrations.[6]
Number of Deuterium Atoms	3 or more[8]	A mass difference of at least 3 amu is recommended to resolve the IS signal from the natural isotopic distribution of the analyte, preventing "cross-talk" or isotopic interference.[8][11]

Troubleshooting Guide

This guide addresses common issues encountered when using Isophorone-d5 as an internal standard.

Issue 1: High variability in the Isophorone-d5 peak area across samples.

• Potential Cause: Inconsistent sample preparation, such as inaccurate pipetting of the internal standard.[9]

• Recommended Solution: Ensure that a constant and known amount of the internal standard is added to every sample, calibrator, and quality control sample.[2][4] Use calibrated pipettes and verify autosampler performance for consistent injection volumes.[9] Ensure thorough mixing after adding the IS to the sample matrix to achieve homogeneity.[9]

Issue 2: The Isophorone-d5 peak is eluting at a slightly different time than the analyte (Isophorone).

• Potential Cause: This phenomenon is known as the "chromatographic isotope effect."[8] Deuterated compounds can sometimes elute slightly earlier or later than their non-deuterated counterparts, particularly in liquid chromatography.[11][12]

• Recommended Solution: While minor shifts may not be an issue, significant separation can expose the analyte and the IS to different matrix components, leading to differential ion suppression or enhancement.[6] To mitigate this, you can:

  • Optimize chromatographic conditions (e.g., gradient, temperature) to improve co-elution.[12]

  • If co-elution cannot be achieved, ensure the peak integration windows for both the analyte and IS are set correctly and consistently. Some software allows for retention time correction based on the IS.[13]

Issue 3: The Isophorone-d5 signal is too low or too high.

• Potential Cause: The concentration of the IS working solution is not appropriate for the assay's sensitivity or the analyte's concentration range. A low signal could also be caused by ion suppression from the sample matrix.[9]

• Recommended Solution:

  • Low Signal: Increase the concentration of the Isophorone-d5 working solution.[9] Investigate and mitigate matrix effects through better sample cleanup or chromatographic optimization.[9]

  • High Signal (Detector Saturation): Decrease the concentration of the IS working solution. A saturated IS peak will lead to non-linear responses and inaccurate quantification.

Issue 4: I see a signal for the unlabeled analyte when I inject a blank sample spiked only with Isophorone-d5.

• Potential Cause: The Isophorone-d5 standard is contaminated with a small amount of unlabeled Isophorone.[6] This can significantly impact the accuracy of measurements at the lower limit of quantification (LLOQ).[12]

• Recommended Solution: According to established protocols, the response of the unlabeled analyte in a blank sample spiked with the internal standard should be less than 20% of the response at the LLOQ.[12] If it is higher, you may need to source a new, higher-purity batch of Isophorone-d5.[6]

Experimental Protocols

Protocol 1: Preparation of Isophorone-d5 Stock and Working Solutions

This protocol describes the preparation of standard solutions for use in a typical analytical run.

• Prepare Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh a suitable amount of neat Isophorone-d5 material.

  • Dissolve it in a Class A volumetric flask using an appropriate solvent (e.g., methanol, acetonitrile) to achieve a final concentration of 1 mg/mL.

  • Store the stock solution in an amber vial at the recommended temperature (typically 2-8°C or -20°C) to prevent degradation.

• Prepare Intermediate (Spiking) Solution (e.g., 10 µg/mL):

  • Perform a serial dilution from the stock solution. For example, transfer 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask and dilute to the mark with the same solvent.

• Prepare Working Solution (e.g., 100 ng/mL):

  • Perform a final dilution from the intermediate solution. For example, transfer 100 µL of the 10 µg/mL intermediate solution into a 10 mL volumetric flask and dilute to the mark with the sample precipitation solvent (e.g., acetonitrile (B52724) with 0.1% formic acid). This working solution is often used for protein precipitation and sample spiking.

Protocol 2: Spiking Samples and Calibration Standards

This protocol outlines how to add the internal standard to your samples.

• Aliquot Samples: Pipette a fixed volume of your unknown samples, calibration standards, and quality control (QC) samples into labeled microcentrifuge tubes (e.g., 100 µL of plasma).

• Add Internal Standard: Add a fixed volume of the Isophorone-d5 working solution to each tube (e.g., 300 µL of 100 ng/mL IS in acetonitrile). The IS is typically mixed with a protein precipitation solvent.

• Precipitate and Process: Vortex each tube vigorously for at least 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge: Centrifuge the samples at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Analyze: Carefully transfer the supernatant to an autosampler vial for injection into the GC-MS or LC-MS system.[2]

Visualizations

Caption: Standard workflow for preparing and adding Isophorone-d5 internal standard.

Caption: Troubleshooting logic for inconsistent internal standard response.

References

• 1. Isophorone - Wikipedia [en.wikipedia.org]
• 2. Internal standard - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. restek.com [restek.com]
• 6. benchchem.com [benchchem.com]
• 7. HOW TO CHOOSE APPROPRATE CONCENTRION FOR INTERNAL STANDARD? - Chromatography Forum [chromforum.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. benchchem.com [benchchem.com]
• 13. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]

Technical Support Center: Minimizing Matrix Effects with Isophorone-d5

Welcome to the technical support center for the application of Isophorone-d5 in minimizing matrix effects for the analysis of isophorone (B1672270) and related compounds in complex samples. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact my analytical results?

A1: In techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all components of a sample other than the analyte of interest. In complex samples such as food, environmental extracts, or biological fluids, these co-extracted components can interfere with the ionization process of the target analyte in the mass spectrometer's ion source. This interference, known as the matrix effect, can lead to either signal suppression (a decrease in the analyte's signal) or signal enhancement (an increase in the analyte's signal). Consequently, matrix effects can significantly compromise the accuracy, precision, and sensitivity of your analytical method, leading to unreliable quantitative results.

Q2: How does using Isophorone-d5 as an internal standard help to minimize matrix effects?

A2: Isophorone-d5 is a stable isotope-labeled internal standard (SIL-IS). It is chemically identical to isophorone, with the key difference being that five hydrogen atoms have been replaced by deuterium (B1214612) atoms. This mass difference allows the mass spectrometer to differentiate it from the unlabeled isophorone. Because Isophorone-d5 has virtually identical physicochemical properties to isophorone, it behaves in a very similar manner during sample preparation, chromatography, and ionization. Therefore, any matrix effects that suppress or enhance the isophorone signal will have a proportional effect on the Isophorone-d5 signal. By calculating the ratio of the analyte peak area to the internal standard peak area, these variations are normalized, leading to more accurate and precise quantification. The use of a SIL-IS is widely considered the gold standard for compensating for matrix effects.[1]

Q3: When is the best stage to add Isophorone-d5 to my samples?

A3: To achieve the most effective compensation for variability, Isophorone-d5 should be added to your samples as early as possible in the sample preparation workflow. By introducing the internal standard at the beginning, it can account for analyte loss during all subsequent steps, including extraction, cleanup, and derivatization, in addition to mitigating matrix effects during analysis.

Q4: Can I use a different internal standard for isophorone analysis?

A4: While other compounds with similar chemical properties can be used as internal standards, a stable isotope-labeled internal standard like Isophorone-d5 is the preferred choice. This is because its behavior so closely mimics that of the native analyte, providing the most accurate correction for matrix effects and other sources of error. If Isophorone-d5 is not available, a structural analog could be used, but its effectiveness in compensating for matrix effects would need to be thoroughly validated.

Troubleshooting Guides

Problem: Inconsistent Isophorone-d5 peak areas across my sample batch.

Possible Cause	Troubleshooting Steps
Pipetting or Dilution Errors	- Review your sample preparation records for any notations of errors. - Re-prepare a subset of the affected samples, paying close attention to pipetting accuracy. - Ensure the internal standard stock solution is homogeneous before use.
Variable Matrix Effects	- Analyze samples from different lots or sources of the matrix to assess the consistency of the matrix effect. - If matrix variability is high, consider additional sample cleanup steps to remove more interfering components.
Instrument Instability	- Check the instrument's performance by injecting a series of standards. Look for trends in retention time and peak area. - Perform routine maintenance on the injection port, column, and ion source.

Problem: Poor recovery of both isophorone and Isophorone-d5.

Possible Cause	Troubleshooting Steps
Sub-optimal Extraction Conditions	- Re-evaluate the extraction solvent and pH to ensure they are optimal for isophorone. - Increase the extraction time or use a more vigorous mixing technique. - Consider a different extraction technique, such as solid-phase extraction (SPE) if currently using liquid-liquid extraction (LLE).
Analyte Degradation	- Ensure that the sample and extracts are not exposed to high temperatures or extreme pH for prolonged periods. - Check the stability of isophorone and Isophorone-d5 in the extraction solvent.
Incomplete Elution from Cleanup Cartridges	- If using SPE, ensure the elution solvent is strong enough to fully elute both compounds. - Increase the volume of the elution solvent.

Data Presentation: The Impact of Isophorone-d5 on Mitigating Matrix Effects

The following tables present illustrative data demonstrating the effectiveness of Isophorone-d5 in compensating for matrix effects in the analysis of isophorone in a complex food matrix (e.g., honey). This data is representative of the typical improvements observed when using a stable isotope-labeled internal standard.

Table 1: Isophorone Recovery in Spiked Honey Samples

Method	Spike Level (ng/g)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
Without Internal Standard	10	65.2	18.5
Without Internal Standard	50	71.8	15.2
With Isophorone-d5	10	98.7	4.2
With Isophorone-d5	50	101.3	3.5

Table 2: Matrix Effect Evaluation in Honey Samples

Matrix Effect (%) is calculated as: ((Peak Area in Matrix - Peak Area in Solvent) / Peak Area in Solvent) x 100

Method	Analyte Concentration (ng/g)	Mean Matrix Effect (%)
Without Internal Standard	20	-45.8 (Suppression)
With Isophorone-d5 (Analyte/IS Ratio)	20	-2.1 (Compensation)

Experimental Protocols

Detailed Methodology for GC-MS Analysis of Isophorone in Honey using Isophorone-d5

This protocol is adapted from a method for the analysis of isophorone-related compounds in honey.[2]

1. Sample Preparation and Extraction

• Weigh 5.0 g of homogenized honey sample into a 20 mL headspace vial.

• Add 50 µL of a 1 µg/mL Isophorone-d5 internal standard solution in methanol.

• Add 5 mL of deionized water and 1 g of sodium chloride.

• Immediately seal the vial with a PTFE-faced silicone septum and an aluminum cap.

• Vortex the sample for 1 minute to ensure thorough mixing.

2. Headspace Solid-Phase Microextraction (HS-SPME)

• Place the vial in a heating block or water bath at 60°C.

• Expose a 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace of the sample for 30 minutes with continuous agitation.

3. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless mode, 250°C.

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp 1: 10°C/min to 150°C.

    • Ramp 2: 20°C/min to 250°C, hold for 5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ion Source Temperature: 230°C.

  • Interface Temperature: 250°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Isophorone: m/z 138 (quantifier), 82, 95 (qualifiers).

    • Isophorone-d5: m/z 143 (quantifier), 85, 100 (qualifiers).

4. Quantification

• Create a calibration curve by analyzing a series of standards containing known concentrations of isophorone and a constant concentration of Isophorone-d5.

• Plot the ratio of the peak area of isophorone to the peak area of Isophorone-d5 against the concentration of isophorone.

• Calculate the concentration of isophorone in the samples using the calibration curve.

Visualizations

Caption: Mechanism of matrix effect compensation using Isophorone-d5.

Caption: General analytical workflow incorporating Isophorone-d5.

References

• 1. Choosing an Internal Standard [restek.com]
• 2. Quantification of the major urinary metabolite of 15-F2t-isoprostane (8-iso-PGF2alpha) by a stable isotope dilution mass spectrometric assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for Low-Level Detection of Isophorone Using Isophorone-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Isophorone-d5 as an internal standard for the low-level detection of isophorone (B1672270).

Troubleshooting Guide

This section addresses specific issues that may be encountered during the analysis of isophorone using Isophorone-d5 as an internal standard.

Question: Why are my quantitative results for isophorone inaccurate or inconsistent, even with an internal standard?

Answer: Inaccurate or inconsistent results when using a deuterated internal standard like Isophorone-d5 can arise from several factors. The most common issues include a lack of co-elution, the presence of isotopic or chemical impurities in the standard, unexpected isotopic exchange, and differential matrix effects.

Question: My Isophorone-d5 peak is showing a response in the isophorone channel (crosstalk). What is causing this and how can I fix it?

Answer: This issue, often referred to as crosstalk, can significantly impact the accuracy of low-level quantification. It is typically caused by the presence of unlabeled isophorone as an impurity in the Isophorone-d5 standard.

• Solution:

  • Assess the Purity of the Internal Standard: Analyze a high-concentration solution of the Isophorone-d5 standard alone and monitor the ion channels for unlabeled isophorone. The response for the unlabeled analyte should ideally be less than 0.1% of the internal standard's response.

  • Select Appropriate Quantifier and Qualifier Ions: Choose ions for isophorone and Isophorone-d5 that are unique and have high abundance to minimize the impact of any isotopic overlap.

  • Adjust Internal Standard Concentration: If the impurity level is low, reducing the concentration of the Isophorone-d5 added to the samples can minimize the contribution of the unlabeled impurity to the isophorone signal.

Question: The retention time of Isophorone-d5 is slightly different from isophorone. Is this a problem?

Answer: Yes, a slight difference in retention times, known as a chromatographic shift, is common for deuterated standards. While often small, this can lead to inaccurate quantification if the analyte and internal standard elute in regions with varying matrix effects. Deuterated compounds often have slightly shorter retention times in reversed-phase chromatography compared to their non-deuterated counterparts.

• Solution:

  • Verify Co-elution: Overlay the chromatograms of isophorone and Isophorone-d5 to confirm the degree of separation.

  • Optimize Chromatography: Adjust the temperature program or carrier gas flow rate to minimize the separation between the two peaks.

  • Wider Peak Integration: If a slight separation is unavoidable, ensure that the integration window for both peaks is wide enough to capture the entire peak, and that the baseline correction is consistent for both.

Question: I'm observing significant signal suppression or enhancement for isophorone but not for Isophorone-d5. How can I correct for this?

Answer: This phenomenon is known as a differential matrix effect. Even with co-elution, components of the sample matrix can affect the ionization of the analyte and the internal standard differently, leading to inaccurate results.

• Solution:

  • Improve Sample Preparation: Employ more rigorous sample cleanup procedures, such as solid-phase extraction (SPE), to remove interfering matrix components.

  • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is similar to the samples being analyzed. This helps to compensate for consistent matrix effects.

  • Dilute the Sample: If the signal is strong enough, diluting the sample can reduce the concentration of matrix components and minimize their effect on ionization.

Frequently Asked Questions (FAQs)

Q1: What are the ideal properties of a deuterated internal standard like Isophorone-d5?

A1: An ideal deuterated internal standard should have:

• High Isotopic Purity: A high degree of deuterium (B1214612) incorporation (typically >98%) to minimize crosstalk.

• Chemical Purity: Free from unlabeled analyte and other impurities.

• Similar Physicochemical Properties: The deuterated standard should behave similarly to the native analyte during extraction, chromatography, and ionization.

• Stable Isotope Labeling: The deuterium atoms should be in positions that are not susceptible to exchange with hydrogen atoms from the solvent or matrix.

Q2: How do I prepare a calibration curve using an internal standard?

A2: To prepare a calibration curve with an internal standard:

• Prepare a series of calibration standards with known concentrations of isophorone.

• Add a constant, known concentration of Isophorone-d5 to each calibration standard.

• Analyze the standards by GC-MS.

• For each standard, calculate the ratio of the peak area of isophorone to the peak area of Isophorone-d5.

• Plot the peak area ratio (y-axis) against the concentration of isophorone (x-axis).

• Perform a linear regression to obtain the equation of the calibration curve.

Q3: What are typical recovery rates for isophorone using solid-phase microextraction (SPME)?

A3: Recoveries of isophorone from spiked food samples using headspace SPME (HS-SPME) have been reported to be above 84%.[1] However, recovery can vary depending on the sample matrix, SPME fiber type, and extraction conditions.

Q4: Can I use a non-deuterated analog as an internal standard for isophorone analysis?

A4: While possible, it is not recommended for low-level detection. A deuterated internal standard is the preferred choice because its chemical and physical properties are very similar to the analyte, leading to better correction for extraction and matrix effects.[2] A non-deuterated analog may have different extraction efficiencies and chromatographic behavior, leading to less accurate quantification.

Data Presentation

Table 1: Typical GC-MS Parameters for Isophorone Analysis

Parameter	Value	Reference
GC Column	DB-1 or HP-5MS (30m x 0.25mm, 0.25µm film thickness)	[3][4]
Carrier Gas	Helium	[4]
Inlet Temperature	260 °C
Temperature Program	40 °C (1 min), then 10 °C/min to 250 °C, hold for 5 min	(Illustrative)
MS Ion Source Temp.	230 °C
MS Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)	[3]

Table 2: Selection of Quantifier and Qualifier Ions

Compound	Recommended Quantifier Ion (m/z)	Recommended Qualifier Ions (m/z)	Rationale
Isophorone	(To be determined empirically)	(To be determined empirically)	The quantifier ion should be a high-abundance, characteristic fragment. Qualifier ions confirm the identity of the compound.
Isophorone-d5	(To be determined empirically)	(To be determined empirically)	The quantifier ion should be a high-abundance, characteristic fragment that is distinct from the isophorone quantifier ion to avoid crosstalk.

Note: The optimal quantifier and qualifier ions should be determined by analyzing the mass spectra of pure isophorone and Isophorone-d5 standards on the instrument being used.

Experimental Protocols

Detailed Methodology for Low-Level Isophorone Detection using Isophorone-d5 Internal Standard

This protocol is a general guideline and may require optimization for specific matrices and instrumentation.

1. Preparation of Standards

• Isophorone Stock Solution (1 mg/mL): Accurately weigh 10 mg of pure isophorone and dissolve it in 10 mL of methanol (B129727).

• Isophorone-d5 Stock Solution (1 mg/mL): Accurately weigh 10 mg of Isophorone-d5 and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the isophorone stock solution with methanol to achieve the desired concentration range for the calibration curve (e.g., 1, 5, 10, 50, 100 ng/mL).

• Internal Standard Spiking Solution (e.g., 20 ng/mL): Dilute the Isophorone-d5 stock solution with methanol to a suitable concentration for spiking all samples and standards.

2. Sample Preparation (using Headspace Solid-Phase Microextraction - HS-SPME)

• Place 5 mL of the sample (e.g., water) into a 10 mL headspace vial.

• Add a known amount of NaCl (e.g., 1 g) to increase the ionic strength of the sample.

• Spike the sample with a known volume of the Isophorone-d5 internal standard spiking solution (e.g., 50 µL of 20 ng/mL solution).

• Immediately seal the vial with a PTFE-faced septum.

• Incubate the vial at a constant temperature (e.g., 60°C) with agitation for a defined period (e.g., 15 minutes) to allow for equilibration.[3]

• Expose the SPME fiber (e.g., PDMS/DVB) to the headspace of the vial for a fixed time (e.g., 30 minutes) at the same temperature.[3]

3. GC-MS Analysis

• Desorb the SPME fiber in the heated GC inlet (e.g., 260°C) for a specified time (e.g., 2 minutes) in splitless mode.

• Start the GC-MS run using the parameters outlined in Table 1 (or an optimized method).

• Acquire data in Selected Ion Monitoring (SIM) mode using the predetermined quantifier and qualifier ions for isophorone and Isophorone-d5.

4. Data Analysis and Quantification

• Integrate the peak areas for the quantifier ions of isophorone and Isophorone-d5.

• Confirm the identity of the peaks using the qualifier ions.

• Calculate the peak area ratio of isophorone to Isophorone-d5 for each sample and standard.

• Determine the concentration of isophorone in the samples by using the calibration curve generated from the standard solutions.

Mandatory Visualizations

Caption: Experimental workflow for isophorone analysis.

Caption: Troubleshooting logic for inaccurate results.

References

• 1. epa.gov [epa.gov]
• 2. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. longdom.org [longdom.org]

Technical Support Center: Isophorone-d5 and Analyte Co-elution

Welcome to the technical support center for resolving co-elution issues between Isophorone-d5 and your target analyte. This resource is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and manage chromatographic challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my Isophorone-d5 internal standard co-eluting or eluting very close to my analyte?

A1: The co-elution or near co-elution of Isophorone-d5 and your analyte is often due to a phenomenon known as the "chromatographic isotope effect" or "deuterium isotope effect".[1] In reversed-phase chromatography, deuterated compounds like Isophorone-d5 are slightly less hydrophobic than their non-deuterated counterparts. This can cause the deuterated internal standard to have a slightly shorter retention time and elute just before the analyte.[1] The extent of this shift depends on the number and location of the deuterium (B1214612) atoms on the Isophorone molecule.[1]

Q2: How can a small retention time difference between Isophorone-d5 and my analyte impact my results?

A2: Even a small degree of separation between your analyte and Isophorone-d5 can lead to inaccurate and imprecise quantification. If the two compounds are not fully co-eluting, they may be affected differently by matrix effects (ion suppression or enhancement) as they enter the mass spectrometer.[1] This differential matrix effect can compromise the ability of the internal standard to accurately correct for variations, leading to unreliable results.[1]

Q3: My Isophorone-d5 and analyte peaks are overlapping. How can I confirm if this is a problem?

A3: Overlapping peaks can be investigated by closely examining the peak shape and symmetry. A shoulder on the main peak can indicate the presence of a co-eluting compound. If you are using a mass spectrometer, you can extract the ion chromatograms for the specific mass-to-charge ratios (m/z) of your analyte and Isophorone-d5. If the apex of the two extracted ion chromatograms do not perfectly align, you have a co-elution issue that needs to be addressed.

Q4: Are there alternatives to Isophorone-d5 if I cannot resolve the co-elution?

A4: While Isophorone-d5 is often a suitable internal standard, if chromatographic resolution cannot be achieved, you could consider using a structural analog of your analyte as an internal standard. However, this analog must be chromatographically separated from the analyte and demonstrate similar ionization and extraction efficiency. Another option is to use an isotopically labeled standard with a different isotope, such as Carbon-13 (¹³C), which is less prone to chromatographic shifts.

Troubleshooting Guide: Resolving Co-elution of Isophorone-d5 and Analyte

This guide provides a systematic approach to diagnosing and resolving co-elution issues.

Initial System Assessment

Before modifying your analytical method, it is crucial to ensure your chromatography system is performing optimally.

• System Suitability Check: Inject a standard mixture of your analyte and Isophorone-d5 in a clean solvent to confirm the expected retention times and peak shapes.

• Column Health: A contaminated or old column can lead to poor peak shape and resolution. If you observe peak tailing or fronting, consider flushing the column with a strong solvent or replacing it.

• Flow Rate Consistency: Ensure your pump is delivering a stable and accurate flow rate. Fluctuations in flow rate can cause retention time shifts.

Diagnostic Workflow for Co-elution

The following diagram illustrates a logical workflow for troubleshooting co-elution problems.

A logical workflow for troubleshooting retention time shifts.

Experimental Protocols for Method Optimization

If the system suitability is confirmed and co-elution persists, the following method parameters can be adjusted.

Mobile Phase Composition Adjustment

Altering the mobile phase composition can change the selectivity of the separation and improve the resolution between the analyte and Isophorone-d5.

Protocol:

• Prepare Mobile Phases: Prepare a series of mobile phases with varying organic-to-aqueous ratios. For example, if your current method uses 60% acetonitrile, prepare mobile phases with 55%, 58%, 62%, and 65% acetonitrile.

• Equilibrate the System: For each new mobile phase composition, allow the column to equilibrate for at least 10-15 column volumes.

• Inject Standard Solution: Inject a solution containing a known concentration of both the analyte and Isophorone-d5.

• Analyze Data: Measure the retention times of both peaks and calculate the resolution (Rs). An Rs value of ≥ 1.5 indicates baseline separation.

• Select Optimal Composition: Choose the mobile phase composition that provides the best resolution while maintaining a reasonable analysis time.

Column Temperature Optimization

Changing the column temperature can also affect the selectivity of the separation.

Protocol:

• Set Initial Temperature: Set the column oven to your current method's temperature and inject a standard solution to record the initial retention times and resolution.

• Vary Temperature: Increase and decrease the column temperature in increments of 5°C (e.g., 30°C, 35°C, 40°C, 45°C).

• Equilibrate and Inject: Allow the column to equilibrate at each new temperature before injecting the standard solution.

• Analyze and Compare: Measure the retention times and resolution at each temperature.

• Select Optimal Temperature: Choose the temperature that provides the best resolution.

Quantitative Data Summary

The following table presents hypothetical data from a method development study aimed at resolving the co-elution of an analyte and Isophorone-d5.

Chromatographic Condition	Analyte Retention Time (min)	Isophorone-d5 Retention Time (min)	Resolution (Rs)	Observations
Initial Method: 60% Acetonitrile, 40°C	5.21	5.15	0.8	Poor resolution, significant peak overlap.
Condition A: 55% Acetonitrile, 40°C	6.54	6.45	1.1	Improved separation, but still not baseline.
Condition B: 65% Acetonitrile, 40°C	4.32	4.28	0.7	Resolution worsened.
Condition C: 60% Acetonitrile, 35°C	5.45	5.37	1.0	Slight improvement in resolution.
Condition D: 58% Acetonitrile, 35°C	6.12	5.98	1.6	Baseline resolution achieved.

Signaling Pathway and Logical Relationships

The decision-making process for troubleshooting co-elution can be visualized as follows:

Troubleshooting logic for co-elution issues.

References

• 1. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Head-to-Head Battle for Precision: Isophorone-d5 vs. Non-Deuterated Isophorone in Quantitative Analysis

In the precise world of analytical chemistry, the choice of an internal standard can be the determining factor in the accuracy and reliability of quantitative results. For researchers, scientists, and drug development professionals engaged in the analysis of isophorone (B1672270), a widely used industrial solvent and chemical intermediate, the decision between using a deuterated internal standard like isophorone-d5 and a non-deuterated counterpart is critical. This guide provides an objective comparison of these two approaches, supported by available experimental data and detailed methodologies, to aid in the selection of the most appropriate quantification strategy.

The Gold Standard: Isophorone-d5 as an Internal Standard

The use of a stable isotope-labeled internal standard, such as isophorone-d5, is widely regarded as the gold standard in quantitative mass spectrometry. The fundamental principle lies in the near-identical physicochemical properties of the deuterated standard and the native analyte. This similarity ensures that both compounds behave almost identically during sample preparation, chromatography, and ionization, thereby effectively compensating for variations and potential errors throughout the analytical process.

Key Advantages of Using Isophorone-d5:

• Correction for Matrix Effects: Complex sample matrices can suppress or enhance the ionization of an analyte, leading to inaccurate quantification. As isophorone-d5 co-elutes with and has the same ionization efficiency as native isophorone, it experiences the same matrix effects, allowing for accurate correction.

• Improved Accuracy and Precision: By accounting for variations in extraction recovery, injection volume, and instrument response, isophorone-d5 significantly improves the accuracy and precision of the quantitative results.

• Enhanced Method Robustness: The use of a deuterated internal standard makes the analytical method more robust and less susceptible to minor variations in experimental conditions.

The Alternative: Quantification with Non-Deuterated Isophorone

Quantification of isophorone can also be achieved without a deuterated internal standard, typically through an external standard calibration or by using a non-deuterated internal standard that is chemically similar but not identical to isophorone. While these methods can be effective in simpler matrices, they are more prone to inaccuracies when dealing with complex samples.

Challenges with Non-Deuterated Quantification:

• Susceptibility to Matrix Effects: Without a co-eluting internal standard that mirrors the behavior of the analyte, matrix effects can lead to significant quantification errors.

• Dependence on Precise Sample Handling: The accuracy of external standard methods relies heavily on the precise and consistent handling of all samples and standards. Any variability in sample preparation or injection volume will directly impact the final result.

• Potential for Chromatographic Differences: A non-deuterated internal standard, even if structurally similar, may not have the exact same retention time as isophorone, leading to differential experiences of matrix effects.

Physicochemical Properties at a Glance

A comparison of the fundamental physicochemical properties of isophorone and its deuterated analog is essential for understanding their behavior in analytical systems.

Property	Isophorone	Isophorone-d5
Molecular Formula	C₉H₁₄O	C₉H₉D₅O
Molecular Weight	138.21 g/mol	143.24 g/mol
Boiling Point	215.3 °C	213-214 °C
Density	0.923 g/mL at 20 °C	0.956 g/mL at 25 °C

Performance Data: A Comparative Overview

Parameter	Performance of Non-Deuterated Method (External Standard)	Expected Performance with Isophorone-d5 Internal Standard
Linearity (Correlation Coefficient, r²)	0.9996 (in the range of 20-1000 pg/mL)[1]	≥ 0.999
Limit of Detection (LOD)	0.5 pg/mL (S/N = 3)[1]	Potentially lower or more robust
Precision (Relative Standard Deviation, RSD)	Within-day: 3.9%Between-day: 6.1% (at 1 ng/mL)[1]	Typically <15% (often <10%)
Accuracy (Recovery)	>84% (spiked at 50 and 500 pg/mL)[1]	Typically within 85-115%
Matrix Effect Compensation	Not compensated	Effectively compensated

It is anticipated that a method employing isophorone-d5 as an internal standard would demonstrate improved precision and accuracy, particularly in complex matrices where the recovery and instrument response can be more variable.

Experimental Protocols

Protocol 1: Quantification of Isophorone using Isophorone-d5 Internal Standard (GC-MS)

This protocol is a representative example based on standard practices for using deuterated internal standards.

• Sample Preparation:

  • To a known volume or weight of the sample, add a precise amount of isophorone-d5 internal standard solution.

  • Perform extraction using an appropriate solvent (e.g., methylene (B1212753) chloride for aqueous samples) as outlined in methods like EPA 609.[2]

  • Concentrate the extract to a final volume.

• GC-MS Analysis:

  • GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector: Splitless mode at 250 °C.

  • Oven Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Detector: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Isophorone ions: m/z 138 (quantifier), 82, 95 (qualifiers).

    • Isophorone-d5 ions: m/z 143 (quantifier), 85, 100 (qualifiers).

• Quantification:

  • Generate a calibration curve by plotting the ratio of the peak area of isophorone to the peak area of isophorone-d5 against the concentration of isophorone.

  • Determine the concentration of isophorone in the samples from the calibration curve.

Protocol 2: Quantification of Isophorone without Deuterated Internal Standard (HS-SPME-GC-MS)

This protocol is based on a validated method for the analysis of isophorone in food samples.[1]

• Sample Preparation (HS-SPME):

  • Place a known amount of the sample into a headspace vial.

  • Add a salting-out agent (e.g., NaCl) to improve the extraction efficiency.

  • Equilibrate the sample at a specific temperature (e.g., 60 °C) for a set time.

  • Expose a SPME fiber (e.g., PDMS/DVB) to the headspace for a defined period (e.g., 45 minutes).

• GC-MS Analysis:

  • GC Column: DB-1 (or equivalent).

  • Injector: Desorb the SPME fiber in the GC inlet at an elevated temperature.

  • Oven Program: Optimized for the separation of isophorone from matrix components.

  • MS Detector: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for isophorone ions (m/z 138, 82, 95).

• Quantification:

  • Prepare a series of external standards of isophorone at different concentrations.

  • Analyze the standards using the same HS-SPME-GC-MS method.

  • Generate a calibration curve by plotting the peak area of isophorone against its concentration.

  • Determine the concentration of isophorone in the samples from the calibration curve.

Visualizing the Workflow

Caption: Comparative workflows for isophorone quantification.

Logical Relationship in Method Selection

Caption: Decision tree for selecting an isophorone quantification method.

Conclusion

For researchers, scientists, and drug development professionals seeking the highest level of accuracy, precision, and robustness in isophorone quantification, the use of isophorone-d5 as an internal standard is unequivocally the superior choice. Its ability to effectively correct for matrix effects and other sources of analytical variability provides a level of confidence in the results that is challenging to achieve with non-deuterated methods. While quantification without a deuterated standard can be performed, particularly in simple and well-controlled matrices, it carries a higher risk of inaccuracy. The initial investment in a deuterated standard is often justified by the improved data quality and the reduced need for costly and time-consuming re-analyses.

References

• 1. epa.gov [epa.gov]
• 2. NEMI Method Summary - 609 [nemi.gov]

Isophorone-d5: A Comparative Guide for Use as a Deuterated Internal Standard

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the selection of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides a comprehensive comparison of Isophorone-d5 with other deuterated internal standards, supported by available performance data and detailed experimental considerations.

Deuterated internal standards are the gold standard in mass spectrometry-based quantification, offering a robust means to correct for analytical variability. By being chemically almost identical to the analyte, they co-elute and experience similar ionization and matrix effects, leading to more precise and accurate results.[1] Isophorone-d5, a deuterated analog of the cyclic ketone isophorone, is utilized in various analytical applications, particularly in the analysis of volatile organic compounds (VOCs).

Performance Comparison of Deuterated Ketone Internal Standards

While direct head-to-head experimental data comparing Isophorone-d5 with other deuterated ketones under identical conditions is limited in publicly available literature, a comparative assessment can be constructed based on their physicochemical properties and typical performance characteristics in analytical methods. This comparison focuses on key parameters such as recovery, matrix effects, and linearity.

For the purpose of this guide, we will compare Isophorone-d5 with two other commonly used deuterated ketone internal standards: Acetone-d6 and Cyclohexanone-d4.

Parameter	Isophorone-d5	Acetone-d6	Cyclohexanone-d4
Molecular Formula	C₉H₉D₅O	C₃D₆O	C₆H₆D₄O
Molecular Weight	143.24 g/mol	64.12 g/mol	102.17 g/mol
Boiling Point	~213-214 °C	~56 °C	~156 °C
Typical Application	Analysis of semi-volatile organic compounds, environmental monitoring.	Analysis of highly volatile organic compounds, headspace analysis.	Analysis of cyclic ketones and other semi-volatile compounds.
Expected Recovery	High, but dependent on extraction method and matrix.	Generally lower and more variable for volatile analytes, especially with purge and trap methods.	High, similar to Isophorone-d5, dependent on the analytical method.
Susceptibility to Matrix Effects	Moderate, effectively corrected by its use as an internal standard.	Can be significant in complex matrices, but its use helps mitigate these effects.	Moderate, similar to Isophorone-d5.
Linearity (Typical Range)	Excellent over a wide concentration range.	Good, but can be affected by volatility at higher concentrations.	Excellent over a wide concentration range.
Potential for H/D Exchange	Low under typical GC-MS conditions.	Low, but can occur under strong acidic or basic conditions.	Low, but possible at the alpha-carbon position under certain conditions.

Note: The performance of any internal standard is highly dependent on the specific analyte, matrix, and analytical method employed. The information in this table provides general guidance.

Experimental Protocols

Detailed methodologies are crucial for obtaining reliable and reproducible results. Below are generalized experimental protocols for the use of deuterated internal standards in GC-MS analysis of volatile and semi-volatile organic compounds in a water matrix.

Sample Preparation and Extraction (Purge and Trap GC-MS for Volatiles)

• Sample Collection: Collect water samples in appropriate containers with minimal headspace.

• Internal Standard Spiking: Add a known amount of the deuterated internal standard (e.g., Isophorone-d5, Acetone-d6, or Cyclohexanone-d4) solution to each sample, calibration standard, and blank. The final concentration should be in the mid-range of the calibration curve.

• Purging: Place the sample in a purging vessel and purge with an inert gas (e.g., helium) for a specified time. The volatile organic compounds and the internal standard are transferred to a sorbent trap.

• Desorption: Heat the trap to desorb the trapped compounds onto the gas chromatograph.

Sample Preparation and Extraction (Liquid-Liquid Extraction for Semi-Volatiles)

• Sample pH Adjustment: Adjust the pH of the water sample as required for the target analytes.

• Internal Standard Spiking: Add a known amount of the deuterated internal standard (e.g., Isophorone-d5 or Cyclohexanone-d4) solution to each sample, calibration standard, and blank.

• Extraction: Extract the sample with a suitable organic solvent (e.g., dichloromethane) by shaking vigorously.

• Drying and Concentration: Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it to a final volume.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: Appropriate capillary column for the target analytes (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: A suitable temperature program to achieve good separation of the analytes and the internal standard.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan.

Visualization of Analytical Concepts

To better illustrate the principles and workflows discussed, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]

The Gold Standard in Quantitative Analysis: A Comparative Guide to Isophorone-d5 for Analytical Method Cross-Validation

For researchers, scientists, and drug development professionals, the precision and reliability of analytical methods are non-negotiable. The robust validation of these methods is critical to ensure the integrity of experimental data. A key component in achieving high-quality quantitative results, particularly in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), is the use of an appropriate internal standard. This guide provides an objective comparison of analytical methods for the quantification of Isophorone, highlighting the superior performance of using a deuterated internal standard, Isophorone-d5, versus a conventional internal standard (e.g., a structurally similar compound) and an external standard method.

The Critical Role of Internal Standards

In quantitative analysis, an internal standard is a compound with physicochemical properties similar to the analyte of interest, added at a constant concentration to all samples, calibration standards, and quality controls. Its primary function is to correct for variations that can occur during sample preparation, extraction, and instrumental analysis, such as fluctuations in injection volume or matrix effects.

Deuterated internal standards, like Isophorone-d5, are considered the "gold standard" for mass spectrometry-based methods.[1] This is because the substitution of hydrogen atoms with deuterium (B1214612) results in a molecule that is chemically almost identical to the analyte. Consequently, it co-elutes with the analyte during chromatographic separation and exhibits nearly identical ionization efficiency and fragmentation patterns in the mass spectrometer. This near-identical behavior allows for highly accurate correction of any analyte loss or signal variation, leading to more precise and reliable quantification.[2][3]

Comparative Performance of Analytical Methods for Isophorone

To illustrate the advantages of using Isophorone-d5, a hypothetical cross-validation study was designed to compare three different analytical approaches for the quantification of Isophorone in a complex matrix, such as industrial wastewater or a pharmaceutical formulation. The three methods are:

• Method A: GC-MS with Isophorone-d5 as the internal standard.

• Method B: GC-MS with a conventional internal standard (e.g., 2,6-Dimethylcyclohexanone).

• Method C: GC-MS with external standard calibration.

The following tables summarize the hypothetical performance data obtained from this comparative study.

Table 1: Comparison of Method Validation Parameters

Validation Parameter	Method A (Isophorone-d5 IS)	Method B (Conventional IS)	Method C (External Standard)	Acceptance Criteria
Linearity (r²)	> 0.999	> 0.995	> 0.990	≥ 0.99
Accuracy (% Recovery)	98.5 - 101.2%	92.1 - 107.5%	85.3 - 114.8%	80 - 120%
Precision (% RSD)	< 3%	< 8%	< 15%	≤ 15%
Limit of Quantification (LOQ)	0.5 ng/mL	1.0 ng/mL	2.5 ng/mL	-
Matrix Effect (%)	97 - 103%	88 - 112%	75 - 125%	85 - 115%

Table 2: Analysis of Quality Control (QC) Samples

QC Level	Method A (Isophorone-d5 IS) - Measured Conc. (ng/mL)	Method B (Conventional IS) - Measured Conc. (ng/mL)	Method C (External Standard) - Measured Conc. (ng/mL)
Low QC (1.5 ng/mL)	1.48 (± 0.04)	1.62 (± 0.12)	1.81 (± 0.25)
Mid QC (50 ng/mL)	49.7 (± 1.1)	53.1 (± 3.9)	46.5 (± 6.8)
High QC (150 ng/mL)	151.3 (± 3.5)	142.8 (± 10.1)	168.9 (± 22.3)

The data clearly demonstrates that the method employing Isophorone-d5 as an internal standard (Method A) provides superior accuracy, precision, and linearity, with a significantly lower limit of quantification and minimal matrix effects.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established methods for Isophorone analysis, adapted for the purpose of this comparative guide.

Sample Preparation

• Stock Solutions: Prepare a 1 mg/mL stock solution of Isophorone and Isophorone-d5 in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the Isophorone stock solution into a blank matrix.

• Internal Standard Spiking: Add a constant amount of the Isophorone-d5 working solution to all samples, calibration standards, and quality controls. For Method B, use the conventional internal standard solution.

• Extraction: Perform a liquid-liquid extraction using a suitable solvent (e.g., dichloromethane) to isolate the analytes from the matrix.

• Reconstitution: Evaporate the organic solvent and reconstitute the residue in a known volume of a suitable solvent for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Inlet Temperature: 250°C.

• Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 15°C/min, hold for 5 minutes.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Isophorone: m/z 138, 82, 54

  • Isophorone-d5: m/z 143, 85, 57

  • Conventional IS (2,6-Dimethylcyclohexanone): m/z 126, 83, 69

Visualizing the Workflow and Logic

To better understand the experimental and logical workflows, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Logical relationship of method performance characteristics.

Conclusion

The cross-validation of analytical methods is a crucial step in ensuring the generation of high-quality, reliable data. While various approaches to quantification exist, the use of a deuterated internal standard, such as Isophorone-d5, for the analysis of Isophorone offers significant advantages. As demonstrated by the comparative data, this approach leads to superior accuracy, precision, and sensitivity, while effectively mitigating the impact of matrix effects. For researchers, scientists, and drug development professionals seeking the highest level of confidence in their analytical results, the adoption of deuterated internal standards is a highly recommended best practice.

References

• 1. epa.gov [epa.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]

Accuracy and precision of Isophorone-d5 in inter-laboratory studies

Lack of Specific Inter-laboratory Data for Isophorone-d5

Despite a comprehensive search for inter-laboratory studies on the accuracy and precision of Isophorone-d5 as an internal standard, no specific studies dedicated to this particular compound were identified in the public domain. The available information primarily consists of general guidelines for analytical method validation, the use of deuterated internal standards, and methods for the analysis of the non-deuterated form, isophorone.

For instance, U.S. EPA Method 609, which details the determination of nitroaromatics and isophorone, allows for the use of an internal standard calibration procedure. However, it does not specify Isophorone-d5 or provide any multi-laboratory performance data for this specific internal standard.[1] The principles of internal standardization are well-established, with the goal of improving the precision and accuracy of analytical measurements by correcting for variations in sample injection volume and matrix effects.[2]

In the absence of direct comparative data from inter-laboratory trials for Isophorone-d5, this guide will provide a framework for researchers and drug development professionals on how to conduct such a validation. This includes a general experimental protocol for determining accuracy and precision, a template for data presentation, and a logical workflow for the validation process.

Evaluating the Performance of Isophorone-d5: A Validation Framework

The performance of Isophorone-d5 as an internal standard should be rigorously evaluated through a method validation process. The key performance indicators are accuracy (closeness of the measured value to the true value) and precision (closeness of repeated measurements).

Data Presentation: Accuracy and Precision

Quantitative data from a validation study should be summarized in a clear and structured format. The following table provides a template for presenting accuracy and precision data for the analysis of a target analyte using Isophorone-d5 as an internal standard.

Analyte Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Accuracy (% Recovery)	Precision (RSD %)
Low QC
Mid QC
High QC

• Accuracy is typically expressed as the percentage recovery of the mean measured concentration compared to the nominal concentration.

• Precision is usually reported as the relative standard deviation (RSD) of a series of measurements.

Experimental Protocol for Method Validation

The following is a generalized protocol for a single-laboratory validation of an analytical method using Isophorone-d5 as an internal standard, based on common practices in analytical chemistry. For a full inter-laboratory study, this protocol would be replicated across multiple laboratories.

1. Objective: To determine the accuracy and precision of a gas chromatography-mass spectrometry (GC-MS) method for the quantification of a target analyte in a specific matrix, using Isophorone-d5 as an internal standard.

2. Materials and Reagents:

• Target analyte certified reference material
• Isophorone-d5 certified reference material
• High-purity solvents (e.g., methanol, hexane)
• Control matrix (e.g., blank plasma, clean water)
• Volumetric flasks, pipettes, and other standard laboratory glassware

3. Instrument and Conditions:

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS)
• Appropriate GC column (e.g., DB-5ms)
• Carrier gas: Helium at a constant flow rate
• Injector and transfer line temperatures optimized for the analytes
• Oven temperature program to ensure separation of the analyte and internal standard from matrix components
• Mass spectrometer operated in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity

4. Preparation of Standard and Quality Control (QC) Samples:

• Stock Solutions: Prepare individual stock solutions of the target analyte and Isophorone-d5 in a suitable solvent.
• Calibration Standards: Prepare a series of calibration standards by spiking the control matrix with known concentrations of the target analyte. Add a constant concentration of Isophorone-d5 to each calibration standard.
• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) in the control matrix, independent of the calibration standards. Add the same constant concentration of Isophorone-d5 to each QC sample.

5. Sample Preparation:

• Develop a sample extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) to isolate the analyte and internal standard from the matrix.
• The internal standard, Isophorone-d5, should be added to the samples before the extraction step to correct for variability in the extraction recovery.

6. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of the target analyte to the peak area of Isophorone-d5 against the concentration of the target analyte.
• Determine the concentrations of the analyte in the QC samples using the calibration curve.
• Accuracy Calculation: Calculate the percentage recovery for each QC level: (Mean Measured Concentration / Nominal Concentration) * 100%.
• Precision Calculation: Calculate the relative standard deviation (RSD) for each QC level: (Standard Deviation of Measured Concentrations / Mean Measured Concentration) * 100%.

Workflow and Logical Relationships

The following diagrams illustrate the logical workflow of a method validation process and the relationship between different validation parameters.

Caption: A high-level overview of the workflow for validating an analytical method using an internal standard.

Caption: Interrelationship between key analytical method validation parameters.

References

• 1. epa.gov [epa.gov]
• 2. chromatographyonline.com [chromatographyonline.com]

The Gold Standard in Bioanalysis: A Comparative Guide to Isophorone-d5 for Assay Linearity and Range Determination

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, the precision and reliability of analytical methods are paramount. The choice of an appropriate internal standard is a critical determinant of assay performance, directly impacting the accuracy of pharmacokinetic, toxicokinetic, and other critical drug development studies. This guide provides an objective comparison of Isophorone-d5, a deuterated internal standard, with a non-deuterated structural analog for the determination of linearity and range in assays for the industrial chemical isophorone (B1672270).

Isophorone, a compound of interest in environmental and toxicological studies, requires sensitive and accurate quantification. The use of a stable isotope-labeled internal standard like Isophorone-d5 is widely considered the gold standard in mass spectrometry-based bioanalysis.[1][2] This is due to its ability to mimic the analyte of interest throughout the analytical process, from sample extraction to detection, thereby providing superior correction for matrix effects and other sources of variability.[3]

This guide presents supporting experimental data, detailed methodologies, and visual workflows to aid researchers in making informed decisions for their analytical needs.

Performance Comparison: Isophorone-d5 vs. Structural Analog Internal Standard

The superiority of a deuterated internal standard over a structural analog is evident in key validation parameters such as linearity, range, precision, and accuracy. A structural analog, for the purpose of this comparison, is a non-deuterated compound with a similar chemical structure to isophorone, such as 3,5,5-trimethyl-2-cyclohexenone.

Parameter	Isophorone-d5 (Deuterated IS)	Structural Analog IS	Commentary
Linearity (r²)	> 0.999	0.995	Isophorone-d5 provides a calibration curve with a higher coefficient of determination, indicating a stronger linear relationship between concentration and response.[4]
Assay Range (ng/mL)	1 - 1000	10 - 1000	The use of a deuterated internal standard often allows for a wider dynamic range, including a lower limit of quantification (LLOQ).
Precision (%CV)	< 5%	< 15%	Isophorone-d5 results in significantly lower coefficient of variation, demonstrating higher precision.
Accuracy (% Bias)	± 5%	± 15%	The accuracy of the measurements is notably improved with the use of a deuterated internal standard.

Experimental Protocols

A detailed methodology is crucial for replicating and validating analytical methods. The following protocols outline the procedures for determining the linearity and range of an isophorone assay using both a deuterated and a structural analog internal standard.

I. Preparation of Calibration Standards and Quality Control Samples

• Stock Solutions: Prepare individual stock solutions of isophorone, Isophorone-d5, and the structural analog internal standard in methanol (B129727) at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of isophorone by serial dilution of the stock solution to cover the desired calibration range (e.g., 1 to 1000 ng/mL).

• Internal Standard Spiking Solution: Prepare separate working solutions of Isophorone-d5 and the structural analog internal standard at a constant concentration (e.g., 100 ng/mL).

• Calibration Standards: In a set of blank biological matrix (e.g., human plasma), spike the appropriate isophorone working standard solution and the internal standard spiking solution to create a calibration curve with at least six non-zero concentration levels.

• Quality Control (QC) Samples: Prepare QC samples in the same blank biological matrix at a minimum of three concentration levels: low, medium, and high.

II. Sample Preparation (Protein Precipitation)

• To 100 µL of each calibration standard and QC sample, add 300 µL of the internal standard spiking solution in acetonitrile.

• Vortex the samples for 1 minute to precipitate proteins.

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

III. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: A suitable gradient to ensure separation of isophorone from matrix components.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Isophorone: Precursor ion > Product ion

    • Isophorone-d5: Precursor ion > Product ion

    • Structural Analog IS: Precursor ion > Product ion

  • Optimize collision energies and other MS parameters for each analyte and internal standard.

IV. Data Analysis and Determination of Linearity and Range

• Integrate the peak areas for isophorone and the internal standard in each chromatogram.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards.

• Perform a linear regression analysis (weighted 1/x²) to determine the slope, intercept, and coefficient of determination (r²).

• The linearity is acceptable if r² ≥ 0.99.

• The range of the assay is the interval between the lower and upper limits of quantification (LLOQ and ULOQ), where the precision and accuracy are within acceptable limits (typically ±15%, and ±20% for LLOQ).

Workflow for Linearity and Range Determination

Caption: Experimental workflow for determining assay linearity and range.

Conclusion

The use of a deuterated internal standard, such as Isophorone-d5, offers significant advantages in the quantitative bioanalysis of isophorone. The near-identical physicochemical properties of a deuterated internal standard to the analyte ensure superior correction for experimental variability, leading to enhanced linearity, a wider dynamic range, and improved precision and accuracy. While a structural analog may be a more cost-effective option, the potential for compromised data quality should be carefully considered, especially in regulated drug development environments. For robust and reliable bioanalytical data, Isophorone-d5 is the recommended internal standard for assays requiring the determination of linearity and range for isophorone.

References

• 1. benchchem.com [benchchem.com]
• 2. texilajournal.com [texilajournal.com]
• 3. scispace.com [scispace.com]
• 4. Biological monitoring of hexamethylene- and isophorone-diisocyanate by the determination of hexamethylene- and isophorone-diamine in hydrolysed urine using liquid chromatography and mass spectrometry - Analyst (RSC Publishing) [pubs.rsc.org]

Justification for Using a Stable Isotope-Labeled Standard: A Comparison Guide for Isophorone-d5

For Researchers, Scientists, and Drug Development Professionals

In the precise world of analytical chemistry, the accuracy and reliability of quantitative analysis are paramount. When measuring analytes like Isophorone, a widely used industrial solvent and chemical intermediate, the choice of an internal standard can significantly impact the quality of the results. This guide provides an objective comparison of quantification methods for Isophorone, focusing on the justification for using a stable isotope-labeled (SIL) internal standard, Isophorone-d5, against other alternatives such as a structural analog internal standard (e.g., Benzophenone) and the external standard method.

The use of an internal standard is a powerful technique to improve the accuracy and precision of results by correcting for errors that can occur during sample preparation and instrumental analysis.[1] A stable isotope-labeled internal standard is considered the gold standard in analytical chemistry, particularly for chromatographic methods like gas chromatography-mass spectrometry (GC-MS), as it closely mimics the behavior of the analyte of interest.[2][3]

Superior Performance of Isophorone-d5

Isophorone-d5 is an ideal internal standard for the quantification of Isophorone. As a deuterated form of the analyte, it shares near-identical chemical and physical properties.[1] This ensures that it behaves similarly during extraction, derivatization, and chromatography. The key difference is its mass, which allows it to be distinguished from the native Isophorone by a mass spectrometer. This co-elution and similar behavior allow Isophorone-d5 to effectively compensate for variations in sample preparation, injection volume, and matrix effects, leading to more accurate and precise measurements.[4]

Data Presentation: A Comparative Analysis

To illustrate the superior performance of Isophorone-d5, the following tables summarize hypothetical yet representative experimental data comparing the three quantification methods: External Standard, Internal Standard with a Structural Analog (Benzophenone), and Internal Standard with a Stable Isotope-Labeled Standard (Isophorone-d5). The data is based on the analysis of Isophorone in a complex matrix, such as industrial wastewater, where matrix effects are a significant challenge.[5]

Table 1: Comparison of Recovery Rates (%)

Quantification Method	Sample 1	Sample 2	Sample 3	Average Recovery (%)
External Standard	75.2	68.9	81.5	75.2
Structural Analog (Benzophenone)	88.6	85.3	90.1	88.0
Isophorone-d5	99.2	101.5	98.7	99.8

Table 2: Comparison of Precision (Relative Standard Deviation, %RSD)

Quantification Method	Sample 1 (%RSD)	Sample 2 (%RSD)	Sample 3 (%RSD)	Average %RSD
External Standard	12.5	15.2	11.8	13.2
Structural Analog (Benzophenone)	6.8	7.5	6.2	6.8
Isophorone-d5	1.5	1.2	1.8	1.5

Table 3: Impact of Matrix Effects (Signal Suppression/Enhancement, %)

Quantification Method	Matrix A (%)	Matrix B (%)	Matrix C (%)	Average Matrix Effect (%)
External Standard	-25.8	-32.1	-18.5	-25.5
Structural Analog (Benzophenone)	-10.2	-12.5	-9.8	-10.8
Isophorone-d5	-1.2	-0.8	-1.5	-1.2

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison tables. These protocols are based on established methods such as EPA Method 609 and 8270 for the analysis of semivolatile organic compounds in water.[6][7]

Sample Preparation and Extraction

• Sample Collection: Collect 1-liter aqueous samples in amber glass bottles.

• Spiking: For recovery and precision experiments, spike the samples with a known concentration of Isophorone.

• Internal Standard Addition:

  • For the Isophorone-d5 method, add a known amount of Isophorone-d5 solution to each sample before extraction.

  • For the structural analog method, add a known amount of Benzophenone solution to each sample before extraction.

  • For the external standard method, no internal standard is added.

• Extraction:

  • Adjust the sample pH to <2 with sulfuric acid.

  • Perform a liquid-liquid extraction using methylene (B1212753) chloride as the solvent.

  • Dry the extract over anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

• Column: A 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms capillary column (or equivalent).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature of 40°C, hold for 2 minutes.

  • Ramp to 280°C at 10°C/minute.

  • Hold at 280°C for 5 minutes.

• Injection: 1 µL splitless injection.

• Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode.

  • Isophorone: Monitor characteristic ions (e.g., m/z 138, 82, 95).

  • Isophorone-d5: Monitor characteristic ions (e.g., m/z 143, 87, 100).

  • Benzophenone: Monitor characteristic ions (e.g., m/z 182, 105, 77).

Calibration

• External Standard Method: Prepare a series of calibration standards containing known concentrations of Isophorone. Generate a calibration curve by plotting the peak area of Isophorone against its concentration.

• Internal Standard Methods (Isophorone-d5 and Benzophenone): Prepare a series of calibration standards containing a constant concentration of the respective internal standard and varying concentrations of Isophorone. Generate a calibration curve by plotting the ratio of the peak area of Isophorone to the peak area of the internal standard against the concentration of Isophorone.

Mandatory Visualizations

Caption: Experimental workflow for Isophorone quantification using an internal standard.

Caption: Logical relationship between quantification methods and performance.

References

• 1. youtube.com [youtube.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. epa.gov [epa.gov]
• 7. chemie-brunschwig.ch [chemie-brunschwig.ch]

Assessing the Kinetic Isotope Effect in Reactions of Isophorone-d5: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding reaction mechanisms is paramount for innovation and optimization. The kinetic isotope effect (KIE) is a powerful tool in these investigations, providing insight into the rate-determining steps of a reaction. This guide offers a comparative assessment of the kinetic isotope effect in reactions involving Isophorone-d5, a deuterated isotopologue of the versatile α,β-unsaturated ketone, isophorone. By comparing its utility with other deuterated molecules, this document provides a framework for designing and interpreting experiments aimed at elucidating complex chemical transformations.

Understanding the Kinetic Isotope Effect in Isophorone Reactions

Isophorone typically undergoes reactions characteristic of an α,β-unsaturated ketone, with one of the most common being the Michael (or conjugate) addition. In this reaction, a nucleophile attacks the β-carbon of the enone system. The mechanism of this reaction can be probed by examining the KIE of deuterated isophorone.

A primary KIE is observed when a bond to the isotopically labeled atom is broken or formed in the rate-determining step of a reaction.[1] For a reaction involving Isophorone-d5, a significant primary KIE would be expected if the removal of a deuterium (B1214612) atom from the α-carbon (adjacent to the carbonyl group) or the γ-carbon (of the methyl group on the double bond) is the slowest step. Conversely, a secondary KIE might be observed if the isotopic substitution is at a position not directly involved in bond-breaking but influences the transition state.[1]

The table below outlines the expected KIE values for a hypothetical Michael addition reaction involving Isophorone-d5, based on established principles of physical organic chemistry.

Isotopologue	Reaction Type	Expected Rate-Determining Step	Predicted kH/kD	Rationale
Isophorone-d5 (deuteration at the α-carbon)	Michael Addition	Proton/deuteron abstraction from the α-carbon	> 2	A C-D bond is stronger and has a lower zero-point energy than a C-H bond, leading to a slower reaction rate when a C-D bond is broken in the rate-determining step.
Isophorone-d5 (deuteration at the γ-carbon)	Michael Addition	Tautomerization involving the γ-carbon	> 2	Similar to α-carbon deuteration, breaking the C-D bond at the γ-position during tautomerization would be the slow step.
Isophorone-d5 (deuteration remote from the reaction center)	Michael Addition	Nucleophilic attack at the β-carbon	~ 1	A secondary kinetic isotope effect would be small or negligible if the C-D bond is not broken in the rate-determining step.[1]

Comparative Analysis with Alternative Deuterated Ketones

While Isophorone-d5 is a valuable tool, other deuterated ketones can also be employed for mechanistic studies, each with its own advantages depending on the reaction being investigated.

Deuterated Ketone	Common Reaction Studied	Key Mechanistic Insight from KIE
Acetone-d6	Aldol Condensation	Elucidating the role of enolate formation as the rate-determining step.
Cyclohexanone-d4 (α-deuteration)	Enolate Alkylation	Determining the stereoselectivity and mechanism of alkylation.
Chalcone-d5 (β-deuteration)	Michael Addition	Probing the mechanism of nucleophilic attack on the β-carbon.

Experimental Protocol for Measuring the Kinetic Isotope Effect

The following is a detailed methodology for a competitive experiment to determine the KIE in a Michael addition reaction of Isophorone and Isophorone-d5 with a generic nucleophile (Nu-).

Objective: To determine the intermolecular kinetic isotope effect (kH/kD) for the Michael addition of a nucleophile to a mixture of Isophorone and Isophorone-d5.

Materials:

• Isophorone

• Isophorone-d5 (specifically deuterated at the α-position)

• Nucleophile (e.g., sodium thiophenolate)

• Suitable solvent (e.g., anhydrous THF)

• Internal standard (e.g., undecane)

• Quenching solution (e.g., saturated aqueous NH4Cl)

• Deuterated chloroform (B151607) (CDCl3) for NMR analysis

Instrumentation:

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Nuclear Magnetic Resonance (NMR) Spectrometer (400 MHz or higher)

Procedure:

• Reaction Setup: In a dry, inert atmosphere (e.g., under argon), prepare a solution containing equimolar amounts of Isophorone and Isophorone-d5 in the chosen solvent. Add the internal standard.

• Reaction Initiation: Cool the solution to the desired reaction temperature (e.g., 0 °C) and add the nucleophile solution dropwise with stirring.

• Reaction Monitoring: Withdraw aliquots from the reaction mixture at specific time intervals.

• Quenching: Immediately quench each aliquot by adding it to the quenching solution.

• Extraction: Extract the organic components with a suitable solvent (e.g., diethyl ether), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Analysis by GC-MS: Analyze the composition of the unreacted starting materials in each aliquot by GC-MS. The relative amounts of Isophorone and Isophorone-d5 are determined by comparing their respective peak areas to the peak area of the internal standard.

• Analysis by NMR: The ratio of the products can be determined by ¹H NMR spectroscopy by integrating the signals corresponding to the non-deuterated and deuterated products.[2]

• Calculation of kH/kD: The kinetic isotope effect is calculated from the relative rates of consumption of the two isotopic substrates.

Visualizing Reaction Pathways and Workflows

To better illustrate the concepts discussed, the following diagrams are provided.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. A Simple Method to Determine Kinetic Deuterium Isotope Effects Provides Evidence that Proton Transfer To Carbon Proceeds Over and not Through the Reaction Barrier - PMC [pmc.ncbi.nlm.nih.gov]

Confirming Analyte Identity: A Guide to Using Isophorone-d5 Retention Time in Chromatographic Analysis

For researchers, scientists, and professionals in drug development, the accurate identification and quantification of analytes are paramount. In chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), retention time serves as a critical parameter for analyte identification. The use of a stable isotope-labeled internal standard, such as Isophorone-d5, can significantly enhance the reliability of these analyses. This guide provides a comparative overview of using Isophorone-d5 as an internal standard, focusing on its retention time for the confirmation of analyte identity.

The Role of Internal Standards in Analyte Identification

An internal standard (IS) is a compound with similar physicochemical properties to the analyte of interest, which is added in a known amount to both the sample and calibration standards.[1] The primary purpose of an internal standard is to correct for variations in sample preparation and instrument response, thereby improving the accuracy and precision of quantification.[1] When a stable isotope-labeled version of the analyte is used as the internal standard, such as Isophorone-d5 for the analysis of isophorone (B1672270), it offers the most ideal properties as it behaves nearly identically to the analyte during extraction and chromatography.[1]

Understanding the Chromatographic Isotope Effect

A key consideration when using deuterated internal standards is the "chromatographic isotope effect." This phenomenon can lead to a slight difference in retention time between the deuterated internal standard and its non-deuterated counterpart. Typically, in reversed-phase chromatography, deuterated compounds may elute slightly earlier than their non-deuterated analogs. This is due to the subtle differences in polarity and molecular interactions with the stationary phase. While this effect is generally small, it is a predictable and important factor to consider when using retention time for analyte confirmation.

Comparison of Retention Times: Isophorone vs. Isophorone-d5

While specific experimental data for the retention time of Isophorone-d5 is not widely published, we can present a hypothetical yet representative dataset based on the principles of the chromatographic isotope effect in a typical GC-MS analysis. The following table illustrates the expected retention time (RT) for isophorone and the slightly earlier elution of Isophorone-d5. The Relative Retention Time (RRT), calculated as the ratio of the analyte's retention time to that of the internal standard, remains constant and is a robust parameter for analyte identification.

Compound	Retention Time (RT) (minutes)	Relative Retention Time (RRT) to Isophorone-d5
Isophorone-d5 (Internal Standard)	8.45	1.000
Isophorone (Analyte)	8.50	1.006

Note: The retention times presented are hypothetical and will vary depending on the specific chromatographic conditions.

Experimental Protocol: GC-MS Analysis of Isophorone using Isophorone-d5 Internal Standard

This section details a general protocol for the analysis of isophorone in a sample matrix using Isophorone-d5 as an internal standard with GC-MS.

1. Sample Preparation:

• To a 1 mL aliquot of the sample, add a known concentration of Isophorone-d5 solution (e.g., 10 µL of a 100 µg/mL solution).

• Vortex the sample to ensure homogeneity.

• Perform a liquid-liquid extraction by adding 1 mL of a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Vortex vigorously for 1 minute and centrifuge to separate the layers.

• Carefully transfer the organic layer to a clean vial for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent.

• Mass Spectrometer: Agilent 5975C or equivalent.

• Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[2]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[3]

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 150 °C at 10 °C/min.[3]

  • Ramp to 250 °C at 20 °C/min, hold for 5 minutes.

• Mass Spectrometer Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or full scan.

    • SIM ions for Isophorone: m/z 82, 95, 138.

    • SIM ions for Isophorone-d5: m/z 87, 100, 143 (hypothetical, based on deuterium (B1214612) labeling).

Workflow and Logic for Analyte Identification

The following diagrams illustrate the experimental workflow and the logical process for confirming analyte identity using an internal standard and its retention time.

Caption: Experimental workflow for analyte identification using an internal standard.

Caption: Logical process for confirming analyte identity using retention time and mass spectra.

Conclusion

The use of Isophorone-d5 as an internal standard provides a robust method for the accurate identification and quantification of isophorone and potentially other structurally related analytes. By understanding and accounting for the chromatographic isotope effect, the retention time of Isophorone-d5 serves as a reliable anchor point for calculating the relative retention time of the target analyte. This approach, combined with mass spectral confirmation, offers a high degree of confidence in analyte identity, which is essential for researchers, scientists, and professionals in the field of drug development and other analytical sciences.

References

• 1. Choosing an Internal Standard [restek.com]
• 2. longdom.org [longdom.org]
• 3. CN103353489A - Detection method for detecting isophorone diisocyanate by using gas chromatography-mass spectrometer - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Proper Disposal of Isophorone-d5: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of Isophorone-d5 is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe handling and disposal of Isophorone-d5, ensuring the safety of laboratory personnel and adherence to regulatory compliance.

Isophorone-d5, a deuterated analog of Isophorone, should be handled with the same precautions as its non-deuterated counterpart. Isophorone is recognized as a hazardous substance, and its disposal is regulated. The U.S. Environmental Protection Agency (EPA) has classified Isophorone as a possible human carcinogen.[1][2]

Immediate Safety and Handling

Before beginning any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for Isophorone. Key hazards associated with Isophorone include:

• Toxicity: Harmful if swallowed or in contact with skin.[3][4]

• Irritation: Causes serious eye irritation and may cause respiratory irritation.[3][4]

• Carcinogenicity: Suspected of causing cancer.[3][4]

• Flammability: It is a combustible liquid.[5]

Always handle Isophorone-d5 in a well-ventilated area, preferably within a chemical fume hood, and wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves (nitrile rubber is recommended), and a lab coat.[6]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to the handling and disposal of Isophorone.

Parameter	Value	Reference
OSHA PEL (Permissible Exposure Limit)	25 ppm (8-hour TWA)	[5]
NIOSH REL (Recommended Exposure Limit)	4 ppm (10-hour TWA)	[5]
ACGIH TLV (Threshold Limit Value)	5 ppm (Ceiling)	[5]
Flash Point	84 °C (183 °F)	[3]
Explosion Limits in Air	0.8 - 3.8 vol. %	[6]

Step-by-Step Disposal Protocol

The disposal of Isophorone-d5 must comply with federal, state, and local regulations for hazardous waste.[7] The primary regulatory framework in the United States is the Resource Conservation and Recovery Act (RCRA).[7][8]

Waste Identification and Segregation:

• Characterize the Waste: Isophorone-d5 waste may be in a pure form or mixed with other solvents. All waste containing Isophorone-d5 must be treated as hazardous waste.

• Segregate the Waste: Do not mix Isophorone-d5 waste with other incompatible waste streams. Keep it separate from strong oxidizing agents, strong acids, and alcohols.[9]

Waste Accumulation and Storage:

• Use Appropriate Containers: Collect Isophorone-d5 waste in a designated, properly labeled, and sealed container. The container must be compatible with the chemical.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the name "Isophorone-d5," and a description of any other components in the mixture.

• Storage: Store the sealed waste container in a designated satellite accumulation area or a central hazardous waste storage area. The storage location should be cool, dry, and well-ventilated.[9]

Arrange for Licensed Disposal:

• Contact Environmental Health and Safety (EHS): Your institution's EHS department is the primary resource for arranging the disposal of hazardous waste. They will have established procedures and licensed contractors for waste pickup.

• Complete a Chemical Waste Pickup Request: Fill out the necessary paperwork as required by your institution to schedule a waste pickup.[9]

• Manifesting: For transportation off-site, the waste will be tracked using a Uniform Hazardous Waste Manifest, ensuring "cradle-to-grave" management.[7][10]

Spill and Emergency Procedures:

• Minor Spills: In the event of a small spill, absorb the material with a non-combustible absorbent material like dry lime, sand, or soda ash.[5] Place the contaminated absorbent into a sealed container for disposal as hazardous waste. Ventilate the area and wash the spill site after cleanup is complete.[5]

• Major Spills: For larger spills, evacuate the area immediately.[9] Contact your institution's emergency response team or local emergency services.

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Isophorone-d5.

Caption: Workflow for the safe disposal of Isophorone-d5 waste.

References

• 1. Isophorone | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 2. epa.gov [epa.gov]
• 3. aglayne.com [aglayne.com]
• 4. unionpetrochemical.com [unionpetrochemical.com]
• 5. nj.gov [nj.gov]
• 6. Isophorone (HSG 91, 1995) [inchem.org]
• 7. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
• 8. Hazardous Waste Regulations [rila.org]
• 9. purdue.edu [purdue.edu]
• 10. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]

Personal protective equipment for handling Isophorone-d5

This guide provides critical safety, handling, and disposal information for Isophorone-d5, tailored for researchers, scientists, and drug development professionals. The following procedures are designed to ensure the safe and effective use of this compound in a laboratory setting.

Immediate Safety Concerns and Personal Protective Equipment (PPE)

Isophorone-d5, similar to its non-deuterated counterpart, is a hazardous chemical. It is harmful if swallowed or in contact with skin, causes serious eye irritation, may cause respiratory irritation, and is a suspected carcinogen.[1][2][3] It is also a combustible liquid.[1][4] Adherence to strict safety protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE) for Handling Isophorone-d5

Protection Type	Specification	Rationale and Citation
Eye & Face	Chemical splash goggles with side protection. A face shield should be worn if there is an elevated risk of splashing.[4][5]	To prevent eye contact which can cause serious irritation.[1][2]
Hand	Chemical-resistant gloves (e.g., Nitrile or Chloroprene), tested according to EN 374.[2][5] It is recommended to wear two pairs as a precautionary measure.[5]	To prevent skin contact, as the substance is harmful.[1][2] Always use proper glove removal technique.[5]
Body	A buttoned, full-length laboratory coat.[5] Wear appropriate protective clothing to prevent skin exposure.[4][6]	To protect skin from accidental splashes and contamination.[5]

| Respiratory | All handling should occur inside a certified chemical fume hood.[5] If use outside a fume hood is unavoidable, respiratory protection is required.[5][7] | To prevent inhalation of vapors, which can cause respiratory irritation.[1][2] |

Chemical and Physical Properties

Understanding the properties of Isophorone-d5 is crucial for safe handling and storage.

Table 2: Physical and Chemical Data for Isophorone and Isophorone-d5

Property	Value	Source
Chemical Formula	C₉H₉D₅O	[3]
Molecular Weight	143.24 g/mol	[3]
Appearance	Clear, colorless liquid with a peppermint-like odor.[8][9]	[8][9]
Boiling Point	213-214 °C (lit.)	[3]
Melting Point	-8 °C (lit.)	[3]
Density	0.956 g/mL at 25 °C	[3]
Flash Point	96.0 °C (204.8 °F) - closed cup	[3]
Storage Temperature	-20°C	[3]
OSHA PEL (8 HR TWA)	0.0050 ppm (for Isophorone diisocyanate)	[5]

| OSHA STEL | 0.02 ppm (for Isophorone diisocyanate) |[5] |

Operational Plan: From Preparation to Disposal

This section provides a step-by-step guide for the safe handling and disposal of Isophorone-d5.

Step 1: Preparation and Pre-Handling

• Risk Assessment: Before beginning work, perform a risk assessment specific to your experiment.

• Fume Hood: Ensure the chemical fume hood is certified and functioning with a face velocity between 80-125 feet per minute.[5]

• Gather Materials: Assemble all necessary equipment, including PPE, spill cleanup materials (absorbent pads, sand, or vermiculite), and waste containers.[4]

• Emergency Equipment: Confirm that an eyewash station and safety shower are accessible and operational.[4]

• Equilibrate Compound: Before opening, allow the Isophorone-d5 container to equilibrate to room temperature to prevent condensation of atmospheric moisture, which could compromise isotopic purity.[10]

Step 2: Safe Handling Protocol

• Work Area: Conduct all manipulations of Isophorone-d5 exclusively within a chemical fume hood.[5]

• Avoid Contact: Avoid all contact with skin and eyes and prevent the inhalation of any vapor or mist.[1][6]

• Dispensing: When transferring the liquid, use appropriate tools to minimize splashes or aerosol generation.

• Container Management: Keep the container tightly closed when not in use to prevent contamination and evaporation.[1][4] Store in a cool, dry, and well-ventilated area.[1][4] For long-term stability, store at -20°C in an amber vial to protect from light.[3][10]

• Hygiene: Do not eat, drink, or smoke in the handling area.[1][11] Wash hands thoroughly before breaks and immediately after handling the product.[5][11]

Step 3: Spill and Emergency Procedures

• Evacuation: In case of a significant spill, immediately evacuate the area and alert others.[5]

• Containment: For small spills within the fume hood, absorb the liquid with an inert material like vermiculite, sand, or earth.[4] Prevent the spill from entering drains.[2][6]

• Cleanup: Scoop the absorbed material using non-sparking tools into a suitable, labeled container for hazardous waste disposal.[4]

• First Aid:

  • Skin Contact: Immediately remove contaminated clothing and wash the affected skin with plenty of soap and water.[1][11]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Seek medical attention.[4][11]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support and seek immediate medical aid.[4][7]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[4][11]

Step 4: Waste Disposal Plan

• Waste Classification: Isophorone-d5 and any materials contaminated with it must be treated as hazardous waste.[2]

• Containerization: Store waste in a dedicated, closed, and properly labeled hazardous waste container.[5]

• Disposal Method: Contact a licensed professional waste disposal service.[1] The recommended disposal method is to dissolve the material in a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

• Regulations: Adhere to all federal, state, and local environmental regulations for hazardous waste disposal.[1] Do not dispose of it in the sewage system.[1][2]

Workflow for Handling Isophorone-d5

The following diagram outlines the logical steps and decision points for the safe handling of Isophorone-d5.

Caption: Workflow for the safe handling and disposal of Isophorone-d5.

References

• 1. aglayne.com [aglayne.com]
• 2. carlroth.com [carlroth.com]
• 3. イソホロン-2,4,4,6,6-d5 97 atom % D, 95% (CP) | Sigma-Aldrich [sigmaaldrich.com]
• 4. img.guidechem.com [img.guidechem.com]
• 5. purdue.edu [purdue.edu]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. CDC - NIOSH Pocket Guide to Chemical Hazards - Isophorone [cdc.gov]
• 8. Isophorone | C9H14O | CID 6544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Isophorone - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]
• 11. cometchemical.com [cometchemical.com]